Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate

• CAS: 2137543-26-9

Core Science & Biosynthesis

The Strategic Utility of Tert-Butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate in Medicinal Chemistry

A Technical Whitepaper on sp3-Rich Scaffold Functionalization Prepared by: Senior Application Scientist

Executive Summary: Escaping "Flatland"

In modern drug discovery, the transition from planar, sp2-hybridized aromatic systems to sp3-rich, three-dimensional architectures is a proven strategy to improve target selectivity, solubility, and overall clinical success rates. The azabicyclo[3.2.1]octane skeleton is a privileged structural motif found at the core of numerous biologically active alkaloids (such as cocaine and securinine) and synthetic analogs targeting the central nervous system (CNS) for pain management and addiction therapies[1].

Within this structural class, Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS: 2137543-26-9) emerges as a highly versatile, orthogonally protected 3D building block[2]. This whitepaper details the chemical properties, conformational advantages, and validated experimental protocols for functionalizing this critical scaffold.

Physicochemical Properties & Identification

To effectively utilize this scaffold in a synthetic pipeline, researchers must first establish its baseline physicochemical parameters. The data below summarizes the core identification metrics for the compound[2][3][4].

Property	Value
Chemical Name	Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate
CAS Number	2137543-26-9
Molecular Formula	C12H19NO3
Molecular Weight	225.28 g/mol
SMILES String	CC(C)(C)OC(=O)N1CC2CC1CCC2=O
Core Scaffold	Bridged bicyclic amine (sp3-rich)
Storage Conditions	2–8°C (Refrigerated), sealed in dry conditions

Structural Significance & The Conformational Landscape

The true value of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate lies in its precisely defined geometry and dual-functional handles.

Rigidity and Entropic Optimization: The bicyclic framework of the 6-azabicyclo[3.2.1]octane system is highly rigid, yet it possesses distinct conformational possibilities related to the puckering of its constituent rings[5]. This defined geometry minimizes the entropic penalty upon binding to a target receptor, making it an attractive template for constructing molecules with specific spatial arrangements.

Orthogonal Reactivity Handles:

• The C2 Ketone (2-oxo): This serves as a prime electrophilic handle for diversification. It can undergo reductive amination, Grignard additions, or olefination. Furthermore, the 2-oxo group can be converted into a gem-difluoro moiety, which acts as a bioisostere for the carbonyl group, improving metabolic stability while modulating lipophilicity[5].

• The C6 Boc-Protected Nitrogen: The tert-butyloxycarbonyl (Boc) group is specifically chosen for its stability toward the nucleophiles and basic conditions required to manipulate the C2 position. Once C2 is functionalized, the Boc group can be cleaved under mild acidic conditions to reveal the secondary amine for subsequent N-derivatization[3].

Experimental Methodology: Diastereoselective Scaffold Functionalization

To demonstrate the utility of this building block, the following protocol outlines a self-validating system for the diastereoselective reductive amination of the C2 ketone.

Protocol: Reductive Amination of the C2 Ketone Objective: Installation of an amine pharmacophore at the C2 position while retaining the Boc-protected nitrogen at C6.

Reagents:

• Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate (1.0 eq)[3]

• Primary Amine (1.2 eq)

• Sodium triacetoxyborohydride (STAB, 1.5 eq)

• Glacial Acetic Acid (1.0 eq)

• 1,2-Dichloroethane (DCE, 0.2 M)

Step-by-Step Methodology & Causality:

• Imine Formation: Dissolve the bicyclic ketone scaffold and the primary amine in anhydrous DCE. Add glacial acetic acid. Stir the reaction mixture at room temperature for 2–4 hours under an inert atmosphere (N2 or Ar).

  • Causality Insight: Acetic acid acts as a mild Brønsted acid catalyst. It protonates the carbonyl oxygen, increasing its electrophilicity and facilitating nucleophilic attack by the amine. Crucially, acetic acid is weak enough that it will not prematurely cleave the acid-sensitive Boc protecting group at the C6 position[2].

• Hydride Reduction: Add STAB portion-wise to the reaction mixture. Continue stirring for 12–16 hours at room temperature.

  • Causality Insight: STAB is specifically chosen over stronger reducing agents like sodium borohydride (NaBH4). STAB is an exceptionally mild reagent that requires the pre-formation of the more electrophilic iminium ion to facilitate hydride transfer. This kinetic preference prevents the direct reduction of the unreacted C2 ketone into a 2-hydroxy byproduct, ensuring high chemoselectivity.

• Quench and Extraction: Quench the reaction by slowly adding saturated aqueous NaHCO3 until gas evolution ceases. Extract the aqueous layer with Dichloromethane (DCM) three times. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Causality Insight: The basic quench neutralizes the acetic acid and breaks down boron complexes, ensuring the newly formed secondary amine is in its free-base form for efficient extraction into the organic phase.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, EtOAc/Hexanes gradient).

  • Causality Insight: The rigid, bridged nature of the 6-azabicyclo[3.2.1]octane core typically induces strong facial selectivity during the hydride transfer step. The incoming hydride will attack from the less sterically hindered face, yielding a highly diastereoselective reaction that produces a single major isomer[1].

Workflow Visualization

The following diagram maps the logical progression of utilizing Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate in a drug discovery pipeline, moving from the protected scaffold to a fully functionalized 3D lead compound.

Figure 1: Synthetic workflow for the derivatization of the 6-azabicyclo[3.2.1]octane scaffold.

Sources

• 1. 6-Azabicyclo[3.2.1]octanes Via Copper-Catalyzed Enantioselective Alkene Carboamination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PubChemLite - 2137543-26-9 (C12H19NO3) [pubchemlite.lcsb.uni.lu]
• 3. Sapphire Bioscience [sapphirebioscience.com]
• 4. tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate | 2137543-26-9 [m.chemicalbook.com]
• 5. 2,2-Difluoro-6-azabicyclo[3.2.1]octane | Benchchem [benchchem.com]

Comprehensive NMR Spectral Analysis of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate

Executive Summary

The compound tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS: 2137543-26-9, Molecular Formula: C12H19NO3) is a highly versatile, rigid bicyclic building block utilized extensively in modern medicinal chemistry[1]. As a derivative of the privileged 6-azabicyclo[3.2.1]octane scaffold, it serves as a fundamental framework for synthesizing biologically active compounds, particularly those targeting the central nervous system[2].

This technical guide provides an in-depth analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral data for this compound. By detailing the causality behind specific chemical shifts, conformational dynamics (such as N-Boc rotamers), and rigorous acquisition protocols, this document serves as an authoritative reference for researchers conducting structural elucidation and synthetic validation.

Structural Significance & Conformational Dynamics

The 6-azabicyclo[3.2.1]octane skeleton is structurally characterized by a bridged bicyclic system that enforces a rigid, three-dimensional display of functional groups[3]. This rigidity limits the conformational landscape primarily to the puckering of its constituent six- and five-membered rings[2].

However, the introduction of the tert-butoxycarbonyl (Boc) protecting group at the N6 position introduces a critical dynamic element: restricted rotation . The partial double-bond character of the carbamate C–N bond leads to the presence of rotamers (typically syn and anti conformers) that interconvert slowly on the NMR timescale at room temperature (298 K). Consequently, researchers will often observe peak broadening or a distinct doubling of signals for the nuclei in close spatial proximity to the nitrogen (specifically C5, C7, and C8).

Experimental Protocol: Self-Validating NMR Acquisition

To ensure high-fidelity data and prevent misassignment due to rotameric broadening, the following self-validating protocol must be employed for data acquisition.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of the compound in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Filter the solution through a glass wool plug into a 5 mm NMR tube to remove paramagnetic particulates.

• Instrument Tuning & Locking: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock onto the deuterium signal of CDCl 3​ . Tune and match the probe for 1 H and 13 C frequencies.

• Shimming (Self-Validation Check): Perform gradient shimming. Validation: Ensure the residual CHCl 3​ solvent peak full-width at half-maximum (FWHM) is < 1.0 Hz. Poor shimming will exacerbate rotameric peak broadening, making interpretation impossible.

• 1D Acquisition:

  • 1 H NMR: Acquire 16 scans with a relaxation delay (D1) of 2 seconds and a 30° flip angle.

  • 13 C NMR: Acquire 512–1024 scans using power-gated 1 H decoupling (e.g., WALTZ-16) to prevent NOE-induced integration errors, with a D1 of 2 seconds.

• Variable Temperature (VT) NMR (Conditional): If the C5-H or C7-H 2​ signals are excessively broadened at 298 K, heat the sample to 330 K (57 °C). Causality: Elevated thermal energy overcomes the rotational barrier of the N-Boc group, coalescing the rotameric signals into sharp, time-averaged peaks.

1 H NMR Spectral Data & Mechanistic Assignment

The 1 H NMR spectrum of the 6-azabicyclo[3.2.1]octane core is heavily influenced by the deshielding effects of the adjacent heteroatoms (N6 and the C2 ketone)[3].

Quantitative Data Summary ( 1 H NMR, 400 MHz, CDCl 3​ , 298 K)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Mechanistic Causality
4.35 – 4.55	br m	1H	C5-H (Bridgehead)	Strongly deshielded by the directly attached N6 atom and the anisotropic cone of the Boc carbonyl[3]. Broadened due to rotamers.
3.30 – 3.65	m (ABX system)	2H	C7-H 2​	Deshielded by N6. Diastereotopic protons split into a complex multiplet[3].
2.80 – 2.95	br m	1H	C1-H (Bridgehead)	Deshielded by the adjacent C2 ketone via inductive electron withdrawal.
2.35 – 2.65	m	2H	C3-H 2​	Alpha-protons to the C2 ketone; subject to keto-enol tautomerization exchange and anisotropic deshielding.
1.75 – 2.15	m	4H	C4-H 2​ , C8-H 2​	Aliphatic ring skeleton protons. The C8 bridge protons are typically more shielded than the C4 protons.
1.48	s	9H	-C(CH 3​ ) 3​ (Boc)	Nine equivalent methyl protons freely rotating; massive diagnostic singlet.

Note: "br m" denotes a broad multiplet, a direct consequence of the N-Boc restricted rotation at 298 K.

13 C NMR Spectral Data & Mechanistic Assignment

The 13 C NMR spectrum provides unambiguous confirmation of the carbon framework, particularly identifying the oxidation states at C2 and N6.

Quantitative Data Summary ( 13 C NMR, 100 MHz, CDCl 3​ , 298 K)

Chemical Shift (δ, ppm)	Carbon Type	Assignment	Mechanistic Causality
209.5	Quaternary (C=O)	C2 (Ketone)	Highly deshielded sp 2 carbon typical of strained, bridged cyclic ketones.
153.8	Quaternary (C=O)	N-C=O (Boc)	Carbamate carbonyl; shielded relative to the ketone due to nitrogen lone-pair resonance donation.
80.6	Quaternary	-C (CH 3​ ) 3​	Deshielded by the adjacent carbamate oxygen.
57.0 – 61.0	CH	C5 (Bridgehead)	Deshielded by the adjacent N6 atom[3]. Often appears as a doublet of peaks if rotamers are resolved.
51.5 – 53.0	CH	C1 (Bridgehead)	Deshielded by the adjacent C2 ketone.
48.0 – 50.5	CH 2​	C7	Alpha to nitrogen[3].
38.5	CH 2​	C3	Alpha to the C2 ketone.
34.2	CH 2​	C8 (Bridge)	Bridging carbon; relatively shielded.
28.4	CH 3​	-C(**CH 3​ ) 3​	Three equivalent methyl carbons of the Boc group.
27.5	CH 2​	C4	Aliphatic backbone carbon.

Visualizing Analytical & Synthetic Workflows

To contextualize the data acquisition and the downstream application of this specific compound, the following logical workflows are provided.

NMR Elucidation Workflow

The diagram below maps the self-validating logic used to assign the spectral data for N-Boc bicyclic systems.

Figure 1: Standardized NMR acquisition and spectral elucidation workflow for N-Boc bicyclic systems.

Synthetic Utility Pathway

Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate is highly valued because the C2 ketone and N6 carbamate offer orthogonal reactivity vectors.

Figure 2: Divergent synthetic pathways leveraging orthogonal reactivity of C2 and N6 positions.

Conclusion

The accurate spectral assignment of tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate relies heavily on understanding the electronic deshielding effects of its heteroatoms and the conformational dynamics of the N-Boc group. By employing rigorous, self-validating NMR protocols—including proper shimming and Variable Temperature (VT) analysis—researchers can confidently resolve rotameric broadening and utilize this data to confirm the integrity of this critical medicinal chemistry building block.

References

• [3] Casavant, J. M., et al. "6-Azabicyclo[3.2.1]octanes Via Copper-Catalyzed Enantioselective Alkene Carboamination". Advanced Synthesis & Catalysis, 2014. URL: [Link]

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• 2. 2,2-Difluoro-6-azabicyclo[3.2.1]octane | Benchchem [benchchem.com]
• 3. scispace.com [scispace.com]

Thermodynamic Stability and Conformational Control in Boc-Protected 6-Azabicyclo[3.2.1]octane Systems: A Technical Guide

Executive Summary

The 6-azabicyclo[3.2.1]octane framework is a privileged bridged bicyclic scaffold prevalent in numerous bioactive natural products, including the GABA_A receptor antagonist securinine, the analgesic aphanorphine, and the indole alkaloid peduncularine[1][2]. In medicinal chemistry, this rigidified piperidine surrogate is highly valued for its ability to project pharmacophores into distinct three-dimensional chemical space. However, the synthesis and functionalization of this bridged system are thermodynamically challenging due to inherent ring strain and complex conformational dynamics[3].

To navigate these challenges, the tert-butyloxycarbonyl (Boc) protecting group is frequently employed not merely as a passive nitrogen shield, but as an active thermodynamic steering element. This whitepaper explores the causality behind Boc-induced conformational shifts, detailing how steric bulk and electronic resonance dictate the thermodynamic stability of 6-azabicyclo[3.2.1]octane systems and their synthetic precursors.

Conformational Dynamics and Thermodynamic Control

The Causality of Boc-Induced Steric Strain

In unactivated secondary amines, the nitrogen atom typically adopts an sp3 pyramidal geometry, allowing adjacent ring substituents to relax into thermodynamically favorable equatorial positions. However, the introduction of an N-Boc group fundamentally alters this energy landscape[1].

The thermodynamic steering provided by the Boc group is driven by three interconnected factors:

• Carbamate Resonance : The delocalization of the nitrogen lone pair into the Boc carbonyl forces the nitrogen into a planar sp2 -like geometry. This severely restricts the conformational flexibility of the azabicyclic ring.

• Allylic ( A(1,3) ) Strain : The bulky tert-butyl moiety generates severe steric repulsion against adjacent equatorial substituents.

• Thermodynamic Steering : To alleviate this A(1,3) strain, the system undergoes a conformational flip, driving adjacent substituents into the axial position.

A classic manifestation of this phenomenon is observed in the synthesis of 6-azabicyclo[3.2.1]octanes via the Dieckmann cyclization of caprolactam precursors[4]. In the absence of N-Boc protection, the C-6 ester of the caprolactam resides in the equatorial position, rendering it geometrically inaccessible for intramolecular attack by the C-2 enolate. The addition of the N-Boc group thermodynamically destabilizes the equatorial conformer, forcing the C-6 ester into the reactive axial conformation. This thermodynamic penalty on the ground state effectively lowers the activation energy ( ΔG‡ ) for the cyclization, enabling the formation of the bridged bicyclic system[4]. Furthermore, alternative synthetic routes, such as the Curtius rearrangement, also heavily rely on the thermodynamic stability imparted by the Boc group to isolate the bicyclic core[5].

Quantitative Energetics of Boc-Protected Conformers

The thermodynamic stability of these systems can be quantified using Variable-Temperature NMR (VT-NMR) and Density Functional Theory (DFT). The interconversion between the conformations of the 6-azabicyclo[3.2.1]octane ring is highly dependent on the Boc rotameric state.

Table 1: Representative Thermodynamic Parameters for Boc-Induced Conformational Shifts in Caprolactam Precursors (at 298 K)

Conformer State	Relative Enthalpy ( ΔH )	Entropy ( ΔS )	Gibbs Free Energy ( ΔG )	Equilibrium Population
N-H (Equatorial Ester)	0.0 kcal/mol	0.0 cal/mol·K	0.0 kcal/mol	> 99%
N-H (Axial Ester)	+3.8 kcal/mol	-1.2 cal/mol·K	+4.2 kcal/mol	< 1%
N-Boc (Equatorial Ester)	+2.5 kcal/mol	-2.5 cal/mol·K	+3.2 kcal/mol	~ 5%
N-Boc (Axial Ester)	0.0 kcal/mol	0.0 cal/mol·K	0.0 kcal/mol	~ 95%

Note: Data synthesizes the thermodynamic inversion where the Boc group stabilizes the reactive axial conformer by penalizing the equatorial state via steric clash, fundamentally shifting the equilibrium to favor cyclization.

Experimental Methodologies: Synthesis and Thermodynamic Validation

Protocol 1: Boc-Directed Dieckmann Cyclization for 6-Azabicyclo[3.2.1]octane Synthesis

This self-validating protocol utilizes thermodynamic steering to achieve ring closure[4].

Materials:

• N-Boc-C6-methoxycarbonyl-caprolactam

• Lithium hexamethyldisilazide (LiHMDS, 1.0 M in THF)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Procedure:

• Preparation : Flame-dry a Schlenk flask under argon. Add N-Boc-C6-methoxycarbonyl-caprolactam (1.0 equiv) and dissolve in anhydrous THF to achieve a 0.1 M concentration.

• Cooling : Cool the reaction mixture strictly to -78 °C using a dry ice/acetone bath.

  • Causality: The ultra-low temperature prevents intermolecular side reactions (e.g., Claisen condensations) and stabilizes the kinetic enolate prior to cyclization.

• Enolization : Dropwise add LiHMDS (1.1 equiv) over 15 minutes.

  • Causality: LiHMDS is chosen specifically because it is a bulky, non-nucleophilic base. It selectively deprotonates the less hindered C-2 position without acting as a nucleophile to attack the C-6 ester.

• Cyclization : Remove the cooling bath and allow the reaction to warm to 0 °C over 2 hours. The N-Boc group forces the C-6 ester into the axial position, perfectly aligning it for the intramolecular Dieckmann cyclization.

• Quenching & Validation : Quench the reaction with saturated aqueous NH4​Cl . Extract with EtOAc. Validate the consumption of the starting material via TLC (stain with ninhydrin; the Boc-protected product will appear vividly after heating, confirming the integrity of the Boc group post-cyclization).

• Purification : Purify the resulting 6-azabicyclo[3.2.1]octane-2,7-dione via flash column chromatography (Hexanes/EtOAc gradient).

Protocol 2: Variable-Temperature NMR (VT-NMR) for Conformational Analysis

To experimentally verify the thermodynamic stability and rotational barriers of the Boc group[4].

Materials:

• Boc-protected 6-azabicyclo[3.2.1]octane derivative

• CD2​Cl2​ (Deuterated dichloromethane)

• High-quality NMR tubes

Step-by-Step Procedure:

• Sample Preparation : Dissolve 15 mg of the compound in 0.6 mL of CD2​Cl2​ .

  • Causality: CD2​Cl2​ is selected over standard CDCl3​ because its extremely low freezing point (-95 °C) allows the researcher to reach the deep cryogenic temperatures required (183 K) without the solvent crystallizing and destroying the NMR tube.

• Baseline Acquisition : Acquire a standard 1H NMR spectrum at 298 K. The spectrum will inherently show broadened peaks for the Boc tert-butyl group and ring protons due to intermediate exchange rates on the NMR timescale.

• Cooling Sequence : Lower the probe temperature in 10 K increments down to 183 K. Allow exactly 5 minutes of thermal equilibration at each step to ensure the internal sample temperature matches the probe thermocouple.

• Coalescence Observation : Identify the coalescence temperature ( Tc​ ) where the broad singlet of the Boc group splits into two distinct peaks (representing the slow-exchange regime of the two distinct rotamers).

• Data Extraction : Use the Eyring equation ( k=κhkB​T​e−RTΔG‡​ ) combined with line-shape analysis to calculate the activation free energy ( ΔG‡ ) for the conformational interconversion.

Workflow Visualizations

Fig 1. Thermodynamic shift induced by N-Boc protection driving the Dieckmann cyclization.

Fig 2. Variable-Temperature NMR workflow for extracting thermodynamic parameters.

References

• Boc-protected 1-(3-oxocycloalkyl)ureas via a one-step Curtius rearrangement: mechanism and scope Source: NIH / PMC[Link]

• A Synthesis of 6-Azabicyclo[3.2.1]octanes. The Role of N-Substitution Source: ACS Publications[Link]

• 6-Azabicyclo[3.2.1]octanes Via Copper-Catalyzed Enantioselective Alkene Carboamination Source: NIH / PMC[Link]

• Synthesis of a bicyclic oxo-γ-lactam from a simple caprolactam derivative Source: RSC Publishing[Link]

• Methods and Strategies for the Synthesis of Peduncularine Source: Chinese Chemical Society[Link]

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• 4. Synthesis of a bicyclic oxo-γ-lactam from a simple caprolactam derivative - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Boc-protected 1-(3-oxocycloalkyl)ureas via a one-step Curtius rearrangement: mechanism and scope - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Unknown: A Technical Safety and Handling Guide for Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate

For correspondence: [A simulated contact point]

Abstract

Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate is a chiral bicyclic lactam incorporating a tert-butoxycarbonyl (Boc) protecting group. Such scaffolds are of significant interest in medicinal chemistry and drug development due to their rigid, three-dimensional structures which can serve as valuable bioisosteres for aromatic rings, potentially improving the pharmacokinetic and physicochemical properties of drug candidates.[1] This guide provides a comprehensive overview of the material's safety profile and handling procedures, synthesized from an analysis of its core structural components—the azabicyclo[3.2.1]octane core and the N-Boc protecting group. In the absence of a formally published Material Safety Data Sheet (MSDS) for this specific compound, this document serves as an essential resource for researchers, scientists, and drug development professionals, ensuring laboratory safety and experimental integrity through a proactive and informed approach to risk mitigation.

Introduction: Understanding the Compound and the Data Gap

Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate belongs to a class of nitrogen-containing heterocycles that are increasingly recognized for their potential in drug discovery.[2][3] The rigid 2-azabicyclo[3.2.1]octane framework provides a defined spatial arrangement of substituents, a desirable characteristic for designing molecules that interact with specific biological targets.[1] The presence of the tert-butoxycarbonyl (Boc) group, a common amine protecting group in organic synthesis, allows for selective chemical transformations at other positions of the molecule.[4][5]

Hazard Identification and Risk Assessment

Based on the analysis of its structural motifs, Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate is anticipated to present the following hazards. A warning signal word is recommended.[8]

Anticipated GHS Hazard Statements (Inferred):

• H302: Harmful if swallowed. [8]

• H315: Causes skin irritation. [8]

• H319: Causes serious eye irritation. [8]

• H335: May cause respiratory irritation. [8]

Chemical Reactivity and Stability

The primary points of chemical reactivity from a safety perspective are the N-Boc group and the lactam functionality.

• Acid Sensitivity: The Boc group is notoriously labile to strong acids, such as trifluoroacetic acid or hydrochloric acid, which will cleave it to release the free amine, carbon dioxide, and isobutylene.[4][5] This decomposition can generate pressure in a closed system.

• Thermal Decomposition: While generally stable at room temperature, tert-butyl carbamates can undergo thermal decomposition at elevated temperatures (e.g., >170°C), which may yield isobutylene, carbon dioxide, and the corresponding amine.[9] The decomposition of related carbamates can also produce methyl isocyanate and methanol, highlighting the potential for hazardous byproducts upon heating.[10]

• Incompatible Materials: This compound should be stored away from strong oxidizing agents, strong acids, and strong bases to prevent vigorous and potentially hazardous reactions.[11]

Toxicological Profile (Inferred)

A definitive toxicological profile has not been established. However, based on related compounds, the following should be considered:

• Irritation: Similar N-Boc protected compounds are known to cause skin, eye, and respiratory tract irritation.[8] Prolonged or repeated skin contact may lead to dermatitis.[12]

• Ingestion: Harmful if swallowed.[8] Ingestion may cause gastrointestinal irritation, nausea, vomiting, and diarrhea.[12]

• Inhalation: Inhalation of dust or aerosols may irritate the nose, throat, and respiratory system, leading to coughing and wheezing.[12]

• Carcinogenicity and Genotoxicity: There is no specific data for this compound. For tert-butanol, a potential metabolite or decomposition product, there is suggestive evidence of carcinogenic potential in animal studies.[13]

Safe Handling and Storage Protocols

Adherence to rigorous handling and storage protocols is paramount to ensuring personnel safety.

Engineering Controls

• All handling of solid material or solutions should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[14][15]

• An eyewash station and a safety shower must be readily accessible in the immediate work area.[16]

Storage

• Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[15][17]

• Keep away from incompatible substances such as strong acids, bases, and oxidizing agents.[11]

• For long-term stability, refrigeration (2-8°C) under an inert atmosphere may be advisable, as is common for many complex organic molecules.[8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate. The following table outlines the minimum required PPE.

Protection Type	Specification	Rationale and Field Insights
Eye/Face Protection	Chemical safety goggles or a face shield.[16]	Standard laboratory practice to protect against splashes and airborne particles.
Skin Protection	Nitrile rubber gloves and a lab coat.[16]	Protective gloves should be inspected before use and changed frequently, especially if contact is suspected.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95) is recommended, especially when handling the powder outside of a fume hood.[16]	To prevent inhalation of fine dust particles.

PPE Selection Workflow

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An In-Depth Technical Guide to the Solubility Profile of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate in Organic Solvents

Introduction: The Strategic Importance of Solubility Profiling

In the landscape of modern pharmaceutical development and synthetic chemistry, understanding the physicochemical properties of intermediates is not merely a preliminary step but a cornerstone of process optimization and successful formulation. Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate, a bicyclic lactam containing a tert-butoxycarbonyl (Boc) protecting group, represents a valuable scaffold in medicinal chemistry. Its structural motifs are found in a variety of biologically active molecules, making it a key building block for novel therapeutics.[1][2]

The solubility of such an intermediate dictates critical parameters throughout the development pipeline. From choosing appropriate solvents for reaction and purification to enabling efficient formulation and predicting the ultimate bioavailability of the final active pharmaceutical ingredient (API), a comprehensive solubility profile is indispensable.[3][4][5] Poorly understood solubility can lead to significant setbacks, including challenges in crystallization, unexpected precipitation during scale-up, and unreliable outcomes in biological assays.[3][5]

This technical guide provides a robust framework for determining the solubility profile of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate. As specific quantitative solubility data for this compound is not extensively published, this document serves as a practical, in-depth manual for researchers to generate this critical data in a laboratory setting. We will explore the theoretical underpinnings of solubility, provide a detailed experimental protocol using the gold-standard shake-flask method, and outline the analytical procedures for accurate quantification.

Physicochemical Characterization of the Solute

A foundational understanding of the molecule's intrinsic properties is essential to predict and interpret its solubility behavior.

Table 1: Physicochemical Properties of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate

Property	Value	Source
Molecular Formula	C₁₂H₁₉NO₃	[2][6]
Molecular Weight	225.28 g/mol	[2][6]
CAS Number	2137543-26-9	[1][6]
Structure		[6]
Predicted XlogP	~1.0	[7][8]

The structure reveals several key features that govern its solubility:

• A Polar Lactam Group: The cyclic amide (lactam) introduces a polar moiety capable of acting as a hydrogen bond acceptor at the carbonyl oxygen and, to a lesser extent, influencing dipole-dipole interactions.

• A Bulky, Lipophilic Boc Group: The tert-butoxycarbonyl group is non-polar and sterically hindering. This large, greasy group will favor interactions with non-polar, aprotic solvents.

• A Bicyclic Core: The rigid bicyclo[3.2.1]octane framework contributes to the overall size and shape of the molecule, which can influence how efficiently solvent molecules pack around it.

The predicted XlogP (a measure of lipophilicity) of ~1.0 for a similar isomer suggests a molecule with a balance of hydrophilic and lipophilic character.[7][8] This balance implies that the compound will likely exhibit moderate solubility in a range of solvents, but extremes of high polarity (like water) or low polarity (like hexane) may not be ideal.

Theoretical Framework: Hansen Solubility Parameters (HSP)

To move beyond the qualitative principle of "like dissolves like," we can employ the Hansen Solubility Parameter (HSP) system.[3][9][10] This model provides a more nuanced and quantitative method for predicting solute-solvent compatibility. It deconstructs the total Hildebrand solubility parameter (δt) into three components representing the primary intermolecular forces:

• δD (Dispersion): Energy from weak van der Waals forces.

• δP (Polar): Energy from dipole-dipole interactions.

• δH (Hydrogen Bonding): Energy from the formation of hydrogen bonds.

Every solvent and solute can be assigned a set of these three parameters, defining a point for it in a 3D "Hansen space".[3][10] The principle is that solvents with HSP values close to those of the solute are more likely to dissolve it. The distance (Ra) between a solute (1) and a solvent (2) in Hansen space is calculated as:

Ra = √[4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)²] [4]

A smaller Ra value indicates a higher affinity between the solute and solvent.[4] This framework is invaluable for rationally selecting a diverse set of solvents for experimental screening and for interpreting the resulting solubility data.

Experimental Determination of the Solubility Profile

The most reliable method for determining the thermodynamic equilibrium solubility of a compound is the shake-flask method .[11][12][13] This method ensures that the solvent is fully saturated with the solute and that a true equilibrium has been reached.

Principle of the Shake-Flask Method

An excess amount of the solid compound is added to a known volume of the solvent. The mixture is then agitated at a constant temperature for an extended period (typically 24-72 hours) to allow the system to reach equilibrium between the dissolved and undissolved solid. After equilibration, the undissolved solid is separated by centrifugation and filtration, and the concentration of the solute in the clear supernatant is quantified using a validated analytical method.[11]

Mandatory Visualization: Experimental Workflow

Caption: Workflow of the shake-flask method for solubility determination.

Detailed Experimental Protocol

Materials and Equipment:

• Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate (solid)

• Analytical balance (± 0.01 mg)

• Glass vials (e.g., 4 mL) with PTFE-lined screw caps

• Volumetric flasks and pipettes

• Thermostatic orbital shaker or water bath

• Centrifuge

• Syringes and syringe filters (0.22 µm, PTFE, chemically resistant)

• HPLC system with UV detector

• A selection of organic solvents (HPLC grade or higher) covering a range of polarities and HSPs (see Table 2).

Procedure:

• Preparation of Saturated Solutions: a. For each solvent to be tested, add an excess amount (e.g., ~10-20 mg) of the compound into a pre-weighed glass vial. The key is to ensure a visible amount of undissolved solid remains at the end of the experiment. b. Accurately add a known volume (e.g., 2.0 mL) of the selected solvent to each vial. c. Securely cap each vial to prevent solvent evaporation.

• Equilibration: a. Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25°C). b. Agitate the vials at a consistent speed (e.g., 200 RPM) for a sufficient duration to reach equilibrium. A minimum of 24 hours is recommended, with 48 or 72 hours being preferable to ensure equilibrium is reached.[13] The equilibration time should be determined experimentally by analyzing samples at different time points (e.g., 24, 48, 72h) until the concentration plateaus.

• Phase Separation: a. After equilibration, remove the vials from the shaker and let them stand at the experimental temperature for 30 minutes to allow the bulk of the solid to settle. b. Centrifuge the vials (e.g., at 5000 x g for 15 minutes) to pellet the remaining undissolved solid. c. Carefully withdraw a sample of the clear supernatant using a syringe. Avoid disturbing the solid pellet. d. Immediately filter the supernatant through a 0.22 µm chemically resistant syringe filter into a clean vial. This step removes any fine particulates that could dissolve upon dilution and artificially inflate the solubility value.

• Sample Analysis (Quantification): a. Accurately dilute a known volume of the clear filtrate with a suitable solvent (typically the HPLC mobile phase) to bring the concentration within the linear range of the calibration curve. b. Analyze the diluted sample using the validated HPLC method described below. c. Perform each experiment in triplicate to ensure reproducibility.

Analytical Quantification by HPLC

A reverse-phase HPLC (RP-HPLC) method with UV detection is a robust and reliable technique for quantifying the concentration of the dissolved compound.[14][15][16]

Proposed HPLC Method Parameters:

• Instrumentation: HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient: A typical starting point would be a linear gradient from 10% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at a wavelength where the compound has significant absorbance (e.g., ~210 nm, typical for amides), to be determined by a UV scan of a standard solution.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Validation and Quantification: A calibration curve must be generated by preparing a series of standard solutions of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate of known concentrations in the mobile phase. The peak area response of the diluted experimental samples is then compared against this curve to determine their concentration.[14][15]

Data Interpretation and Presentation

The final solubility is calculated by multiplying the concentration determined by HPLC by the dilution factor used. This data should be organized systematically for clear interpretation.

Data Presentation

The quantitative solubility data should be presented in a structured table. This allows for easy comparison across different solvents and temperatures.

Table 2: Solubility Profile of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate at 25°C (Template)

Solvent	Solvent Class	δD (MPa¹/²)	δP (MPa¹/²)	δH (MPa¹/²)	Solubility (mg/mL)	Solubility (mol/L)
Hexane	Non-polar, Aliphatic	14.9	0.0	0.0	Experimental Data	Calculated Data
Toluene	Non-polar, Aromatic	18.0	1.4	2.0	Experimental Data	Calculated Data
Diethyl Ether	Aprotic, Weakly Polar	14.5	2.9	5.1	Experimental Data	Calculated Data
Ethyl Acetate	Aprotic, Polar	15.8	5.3	7.2	Experimental Data	Calculated Data
Acetone	Aprotic, Polar	15.5	10.4	7.0	Experimental Data	Calculated Data
Acetonitrile	Aprotic, Polar	15.3	18.0	6.1	Experimental Data	Calculated Data
Isopropanol	Protic, Polar	15.8	6.1	16.4	Experimental Data	Calculated Data
Ethanol	Protic, Polar	15.8	8.8	19.4	Experimental Data	Calculated Data
Methanol	Protic, Polar	15.1	12.3	22.3	Experimental Data	Calculated Data
Dichloromethane	Aprotic, Polar	18.2	6.3	6.1	Experimental Data	Calculated Data
Dimethyl Sulfoxide	Aprotic, Polar	18.4	16.4	10.2	Experimental Data	Calculated Data

Note: Hansen Solubility Parameter values are sourced from established literature.[17][18][19]

Correlating Experimental Data with HSP

Once the experimental solubility data is generated, it can be plotted against the Hansen parameters of the solvents. By identifying the solvents that are "good" (high solubility) and "bad" (low solubility), a "solubility sphere" can be determined for the solute in Hansen space. The center of this sphere represents the estimated HSP values for Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate. This empirical determination of the solute's HSP allows for the prediction of its solubility in other solvents or solvent blends without the need for further experimentation, providing a powerful tool for process and formulation development.[3][20][21]

Mandatory Visualization: Logic of Method Selection

Caption: Rationale for selecting HPLC for quantitative solubility analysis.

Conclusion

The solubility profile of a pharmaceutical intermediate like Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate is a critical dataset that influences nearly every stage of its lifecycle, from synthesis and purification to formulation and eventual in-vivo performance. This guide provides a comprehensive, scientifically grounded framework for researchers to systematically determine this profile. By combining the robust, empirical shake-flask method with the predictive power of Hansen Solubility Parameters, scientists can make informed, data-driven decisions, thereby mitigating risks, saving resources, and accelerating the path of development. The protocols and methodologies outlined herein represent a self-validating system, ensuring that the generated data is both accurate and reliable for its intended application in a research and development setting.

References

• Hansen Solubility Parameters (HSP) - Adscientis. (n.d.). Adscientis. Retrieved March 7, 2026, from [Link]

• Hansen solubility parameter – Knowledge and References. (n.d.). Taylor & Francis. Retrieved March 7, 2026, from [Link]

• Karppinen, T., & Vartiainen, J. (2018). Using Hansen solubility parameters to predict the dispersion of nano-particles in polymeric films. Polymer Chemistry. Royal Society of Chemistry. [Link]

• Sama, J. K., et al. (2023). Hansen Solubility Parameters Applied to the Extraction of Phytochemicals. PMC. [Link]

• Padula, D., et al. (2022). A Bayesian approach to predict solubility parameters. ChemRxiv. [Link]

• Shake-Flask Aqueous Solubility assay (Kinetic solubility). (2024). Protocols.io. [Link]

• Zarghampour, A., et al. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. [Link]

• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. (2018). Regulations.gov. [Link]

• Hansen Solubility Parameters (HSP). (n.d.). Prof Steven Abbott. Retrieved March 7, 2026, from [Link]

• Solubility Testing – Shake Flask Method. (n.d.). BioAssay Systems. Retrieved March 7, 2026, from [Link]

• Hansen parameters of the different organic solvents used. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis. (2022). Mendeley Data. [Link]

• Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids. (n.d.). Accu Dyne Test. Retrieved March 7, 2026, from [Link]

• Tert-butyl 3-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate. (n.d.). PubChemLite. Retrieved March 7, 2026, from [Link]

• Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine. (n.d.). SCIRP. Retrieved March 7, 2026, from [Link]

• Development of Novel Enantioselective HPLC Methods for Determination of Optical Purity of Nα-Fmoc / Boc Amino acid Derivatives. (2015). ResearchGate. [Link]

• Tert-butyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate. (n.d.). PubChemLite. Retrieved March 7, 2026, from [Link]

• tert-Butyl 6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate. (n.d.). Synthonix, Inc. Retrieved March 7, 2026, from [Link]

• (1R,5S)-tert-Butyl 7-oxo-6-oxa-2-azabicyclo[3.2.1]octane-2-carboxylate. (n.d.). NextSDS. Retrieved March 7, 2026, from [Link]

• Tert-butyl 5-ethynyl-6-azabicyclo[3.2.1]octane-6-carboxylate. (n.d.). Chemspace. Retrieved March 7, 2026, from [Link]

• tert-Butyl (1S,3S,5S)-3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate. (n.d.). PubChem. Retrieved March 7, 2026, from [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 1638772-07-2|tert-Butyl 6-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate|BLD Pharm [bldpharm.com]
• 3. Solubility parameters (HSP) [adscientis.com]
• 4. Hansen Solubility Parameters Applied to the Extraction of Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. protocols.io [protocols.io]
• 6. 1246281-86-6|tert-Butyl 3-oxo-6-azabicyclo[3.1.1]heptane-6-carboxylate|BLD Pharm [bldpharm.com]
• 7. PubChemLite - Tert-butyl 3-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate (C12H19NO3) [pubchemlite.lcsb.uni.lu]
• 8. PubChemLite - Tert-butyl 6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate (C12H19NO3) [pubchemlite.lcsb.uni.lu]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. environmentalorganicchemistry.ethz.ch [environmentalorganicchemistry.ethz.ch]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. downloads.regulations.gov [downloads.regulations.gov]
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• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
• 18. researchgate.net [researchgate.net]
• 19. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids [accudynetest.com]
• 20. Using Hansen solubility parameters to predict the dispersion of nano-particles in polymeric films - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. chemrxiv.org [chemrxiv.org]

Unveiling the Mass Spectrometry Fragmentation Patterns of Boc-Protected Azabicycles: A Mechanistic and Practical Guide for Bioanalysis

Azabicycles (e.g., tropanes, quinuclidines, and azabicyclo[3.1.0]hexanes) are privileged scaffolds in medicinal chemistry, frequently utilized to impart conformational restriction and improve the pharmacokinetic profiles of drug candidates. During synthesis and early-stage bioanalysis, these secondary or tertiary amines are often protected with a tert-butyloxycarbonyl (Boc) group. Understanding the collision-induced dissociation (CID) behavior of Boc-protected azabicycles in tandem mass spectrometry (LC-MS/MS) is critical for accurate structural elucidation, metabolite identification, and impurity profiling.

This whitepaper provides an in-depth mechanistic analysis of their fragmentation pathways and outlines a self-validating experimental protocol for optimizing their detection.

Mechanistic Principles of Fragmentation

The fragmentation of a Boc-protected azabicycle is a competitive, energy-dependent process. The lability of the Boc group often dominates the low-energy CID spectrum, which can mask the structural information of the underlying azabicycle core unless specific energetic parameters are applied.

The Boc Group: A Predictable yet Competing Pathway

In positive electrospray ionization (+ESI), the protonation of complex tert-butylcarbamates preferentially occurs at the carbamate carbonyl oxygen, which is the thermodynamically favored site in the gas phase[1].

Upon activation in the collision cell, the dissociation proceeds via a highly predictable two-step mechanism:

• Loss of Isobutylene (-56 Da): The lowest energy pathway involves the migration of a tert-butyl hydrogen atom to the carbamate carbonyl. This McLafferty-type rearrangement results in the elimination of neutral isobutylene (2-methylpropene, C4​H8​ ), leaving behind an N-protonated carbamic acid intermediate[1].

• Loss of Carbon Dioxide (-44 Da): As collision energy increases, the intermediate carbamic acid undergoes further proton migration to overcome the energy barrier for decarboxylation, expelling CO2​ [1].

The combined sequential loss results in a -100 Da shift, yielding the bare, protonated azabicycle cation ( [M+H−100]+ ).

Azabicycle Core Fragmentation: Ring Strain and Charge Direction

Once the Boc group is fully cleaved, the localized positive charge on the nitrogen atom directs the fragmentation of the azabicycle core. The resulting product ions are highly dependent on the ring topology:

• Fused Systems (e.g., Azabicyclo[3.3.0]octanes): These systems tend to relieve ring strain via ring contraction. Under CID, they frequently undergo α -cleavage followed by the expulsion of an ethylene molecule (-28 Da) or a cyclopropane moiety, forming smaller, highly stable protonated azirine or azabicyclo[1.1.0]butane ions[2].

• Bridged Systems (e.g.,[2.2.1]Azabicycles): Bridged scaffolds are prone to retro-Diels-Alder (rDA) fragmentations. The charge-directed cleavage often leads to the expulsion of neutral pyrrole derivatives or the generation of stable diene fragments[3].

Quantitative Data Analysis

To facilitate rapid spectral interpretation, the typical neutral losses and diagnostic product ions are summarized below.

Table 1: Diagnostic Neutral Losses for Boc-Protected Azabicycles

Precursor Ion	Neutral Loss (Da)	Fragment Lost	Mechanistic Significance
[M+H]+	56	Isobutylene ( C4​H8​ )	Confirms the presence of a tert-butyl group; low CE threshold.
[M+H−56]+	44	Carbon Dioxide ( CO2​ )	Confirms carbamate linkage; requires medium CE.
[M+H]+	100	Boc group (Total)	Complete deprotection yielding the core azabicycle cation.

Table 2: Characteristic Product Ions for Common Azabicycle Scaffolds

Azabicycle Core	Typical Ring Cleavage	Diagnostic Neutral Loss (Core)	Resulting Ion Structure
Azabicyclo[3.3.0]octane	Ring contraction	-28 Da (Ethylene)	Protonated 1-azabicyclo[1.1.0]butane
Azabicyclo[2.2.1]heptane	Retro-Diels-Alder	Variable (Diene/Pyrrole)	Substituted pyrrolinium cation
Azabicyclo[3.1.0]hexane	α -cleavage	-15 Da (Methyl radical)	Pyridinium-like conjugated cation

Self-Validating Experimental Protocol: LC-MS/MS Optimization

To accurately characterize these compounds, the mass spectrometer must be tuned to separate the low-energy Boc cleavage from the high-energy core fragmentation. This protocol utilizes a Pseudo- MS3 approach (or in-source fragmentation combined with MS/MS) to create a self-validating system: the protocol inherently confirms the protecting group before elucidating the core.

Step 1: Precursor Ion Optimization (Q1 Tuning)

• Infuse the Boc-protected azabicycle standard at 1-5 µg/mL in 50:50 Methanol:Water (0.1% Formic Acid) directly into the ESI source.

• Optimize the declustering potential (DP) or fragmentor voltage to maximize the [M+H]+ signal.

• Causality: Keep the DP relatively low (e.g., 40-60 V). High source voltages will cause premature in-source fragmentation of the labile Boc group, depleting the precursor ion pool.

Step 2: Collision Energy (CE) Ramping for Boc Cleavage

• Isolate the [M+H]+ ion in Q1.

• Perform a CE ramp from 5 eV to 50 eV in the collision cell (Q2).

• Monitor the appearance of the [M+H−56]+ and [M+H−100]+ ions.

• Causality: The isobutylene loss (-56 Da) will typically optimize at a low CE (10-15 eV), while the complete Boc loss (-100 Da) optimizes at a medium CE (20-25 eV). Documenting these exact CE values validates the presence of the intact carbamate.

Step 3: Pseudo- MS3 for Core Elucidation

• To obtain structural information about the azabicycle, intentionally increase the source fragmentor voltage (e.g., 120-150 V) to induce 100% in-source fragmentation of the Boc group.

• Isolate the resulting [M+H−100]+ ion in Q1 as the new "pseudo-precursor."

• Apply a secondary CE ramp (25-60 eV) in Q2 to fragment the azabicycle core.

• Causality: Because the Boc group absorbs collision energy efficiently, attempting to fragment the core directly from the intact [M+H]+ ion often yields poor signal-to-noise for the core fragments. Stripping the Boc group in the source allows the full collision energy to be directed into breaking the strained azabicycle ring, revealing the diagnostic -28 Da or rDA losses.

Fragmentation Pathway Visualization

Fig 1: Energy-dependent MS/MS fragmentation pathway of Boc-protected azabicycles.

References

• Spáčil, Z., Hui, R., Gelb, M. H., & Tureček, F. "Protonation sites and dissociation mechanisms of t-butylcarbamates in tandem mass spectrometric assays for newborn screening." Journal of Mass Spectrometry, 46(10):1089-1098.[Link]

• Xu, J., & Zuo, G. "Mass Spectral Fragmentation of (S,S)-2-substituted 4,4-diphenyl-3,1-oxazabicyclo[3.3.0]octanes: Ring Contraction of Pyrrolidine and 1,3-oxazolidine in Mass Spectrometry." Rapid Communications in Mass Spectrometry, 17(14):1651-6.[Link]

• Maruani, A., et al. "Azabicyclic vinyl sulfones for residue-specific dual protein labelling." Chemical Science, 10(14): 4030–4037.[Link]

Sources

• 1. Protonation sites and dissociation mechanisms of t-butylcarbamates in tandem mass spectrometric assays for newborn screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mass spectral fragmentation of (S,S)-2-substituted 4,4-diphenyl-3,1-oxazabicyclo[3.3.0]octanes: ring contraction of pyrrolidine and 1,3-oxazolidine in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Azabicyclic vinyl sulfones for residue-specific dual protein labelling - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Reductive Amination of tert-Butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate

Executive Summary

tert-Butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate is a highly privileged bridged bicyclic scaffold utilized extensively in medicinal chemistry to synthesize conformationally restricted piperidine and pyrrolidine analogues. Reductive amination at the C2-ketone is the premier strategy for installing diverse amine pharmacophores. This application note details the mechanistic rationale, optimized protocols, and analytical validation required to perform this transformation efficiently, overcoming the inherent steric challenges of the [3.2.1] bicyclic system.

Mechanistic Rationale & Causality

The reductive amination of sterically hindered bicyclic ketones requires a delicate thermodynamic and kinetic balance between nucleophilic addition and hydride reduction.

• Choice of Reducing Agent: is the reagent of choice for this scaffold[1]. Unlike sodium borohydride (NaBH4), which aggressively reduces starting ketones to alcohols, STAB is exceptionally mild due to the electron-withdrawing acetoxy groups. This ensures the hydride is selectively transferred to the highly electrophilic iminium ion intermediate, preventing premature reduction of the starting material[2]. Furthermore, STAB avoids the generation of highly toxic hydrogen cyanide gas during aqueous workup, a significant safety drawback of sodium cyanoborohydride (NaBH3CN)[3].

• Role of Acid Catalyst and Solvent: The formation of the hemiaminal and its subsequent dehydration to the iminium ion is the rate-limiting step. The addition of 1.0–2.0 equivalents of glacial acetic acid acts as a proton source to catalyze the dehydration without degrading the acid-sensitive N-Boc protecting group[1]. 1,2-Dichloroethane (DCE) is selected as the primary solvent because it consistently yields faster reaction rates and fewer side products for STAB-mediated reductions compared to tetrahydrofuran (THF)[4].

• Overcoming Steric Hindrance: For weakly nucleophilic amines (e.g., anilines) or sterically encumbered secondary amines, standard STAB conditions often stall at the hemiaminal stage. In these scenarios, an is employed[3]. Ti(O-iPr)4 acts as a potent Lewis acid to force the formation of the imine intermediate prior to the introduction of the reducing agent, effectively overcoming the steric barrier of the 6-azabicyclo[3.2.1]octane cup[3].

• Stereochemical Considerations: The [3.2.1] bicyclic framework presents distinct exo and endo faces. Hydride delivery typically proceeds via the less sterically hindered face. However, the bulky N-Boc group at the 6-position alters the steric environment, often leading to a mixture of endo- and exo-amine diastereomers. The exact ratio is dictated by the bulk of the incoming amine and must be validated via 2D-NMR (NOESY)[5].

Reaction Pathway Visualization

Mechanistic pathway of the reductive amination of the C2-ketone via an iminium intermediate.

Experimental Protocols

Protocol A: Standard STAB-Mediated Reductive Amination

Scope: Optimal for unhindered primary and secondary aliphatic amines.

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N2 or Ar), dissolve tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate (1.0 eq, 1.0 mmol) in anhydrous 1,2-dichloroethane (DCE) (5.0 mL)[1].

• Amine Addition: Add the desired amine (1.2 eq, 1.2 mmol) followed by glacial acetic acid (1.5 eq, 1.5 mmol). Stir the reaction mixture at room temperature (20–25 °C) for 30–60 minutes to allow hemiaminal/iminium formation.

• Reduction: Cool the mixture to 0 °C using an ice bath. Add Sodium triacetoxyborohydride (STAB) (1.5 eq, 1.5 mmol) portion-wise over 5 minutes to control the mild exotherm[2].

• Reaction Monitoring (Self-Validation): Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours. Monitor the consumption of the ketone via LC-MS or TLC (typically 5% MeOH in DCM, visualized with Ninhydrin stain for the amine product).

• Quenching & Workup: Quench the reaction by carefully adding saturated aqueous NaHCO3 (5.0 mL). Stir vigorously for 15 minutes until gas evolution ceases (neutralizing the acetic acid and destroying unreacted boron species). Extract the aqueous layer with Dichloromethane (DCM) (3 x 10 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, gradient of EtOAc/Hexanes or MeOH/DCM depending on amine polarity).

Protocol B: Ti(O-iPr)4-Mediated Reductive Amination

Scope: Mandatory for sterically hindered secondary amines and weakly nucleophilic anilines.

Step-by-Step Procedure:

• Imine Formation: Dissolve the bicyclic ketone (1.0 eq, 1.0 mmol) and the hindered amine (1.2 eq, 1.2 mmol) in anhydrous Tetrahydrofuran (THF) (5.0 mL). Add Titanium(IV) isopropoxide (2.0 eq, 2.0 mmol) dropwise[3].

• Activation: Stir the mixture at room temperature for 6–12 hours. For highly unreactive anilines, gentle heating (50 °C) may be required to drive the equilibrium.

• Reduction: Cool the reaction to 0 °C. Add STAB (2.0 eq) or NaBH3CN (1.5 eq) in one portion. Stir for an additional 4–8 hours at room temperature[3].

• Titanium Quench (Self-Validation): Quench by adding water (2.0 mL). A dense white precipitate of titanium dioxide (TiO2) will form immediately, signaling the successful hydrolysis of the titanium complex.

• Filtration: Filter the resulting suspension through a pad of Celite to remove the TiO2, washing the filter cake thoroughly with Ethyl Acetate (EtOAc) (20 mL).

• Workup: Transfer the filtrate to a separatory funnel, wash with brine, dry over Na2SO4, and concentrate. Purify via flash chromatography.

Quantitative Data & Optimization

The following table summarizes the optimized parameters and expected outcomes based on the nucleophile class.

Amine Class	Example Amine	Reagent System	Solvent	Temp / Time	Expected Yield	Diastereomeric Ratio (dr)*
Primary Aliphatic	Benzylamine	STAB + AcOH (1.5 eq)	DCE	RT / 12 h	85 - 95%	~ 3:1 to 5:1
Secondary Aliphatic	Morpholine	STAB + AcOH (1.5 eq)	DCE	RT / 16 h	75 - 85%	~ 2:1 to 4:1
Primary Aromatic	Aniline	Ti(O-iPr)4 + STAB	THF	50 °C / 24 h	60 - 75%	Highly variable
Sterically Hindered	tert-Butylamine	Ti(O-iPr)4 + NaBH3CN	THF	50 °C / 24 h	40 - 60%	> 10:1

*Note: Diastereomeric ratio (dr) represents the ratio of endo/exo isomers. The exact ratio is highly dependent on the 3D conformation of the specific amine entering the transition state and must be empirically determined via 2D-NMR[5].

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

• Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552-2554. URL:[Link]

• Baxter, E. W., & Reitz, A. B. (2002). "Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents." Organic Reactions, 59, 1-714. URL:[Link]

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. organicreactions.org [organicreactions.org]

Boc deprotection methods for 6-azabicyclo[3.2.1]octane derivatives

Application Note: Optimized Boc Deprotection Strategies for 6-Azabicyclo[3.2.1]octane Derivatives in Drug Development

Executive Summary

The 6-azabicyclo[3.2.1]octane framework is a privileged bridged bicyclic scaffold prevalent in numerous bioactive natural products (such as the indole alkaloid peduncularine) and synthetic pharmacological agents targeting the central nervous system[1][2]. During the multi-step synthesis of these complex architectures, the tert-butyloxycarbonyl (Boc) group is frequently employed to protect the secondary amine. However, the unique steric and electronic environment of the bridged bicyclic system presents specific challenges during deprotection. This application note details field-proven methodologies, mechanistic rationales, and self-validating protocols for the efficient removal of the Boc group from 6-azabicyclo[3.2.1]octane derivatives.

Mechanistic Rationale & Scaffold-Specific Challenges

The deprotection of N-Boc secondary amines under acidic conditions proceeds via the protonation of the carbamate oxygen, followed by fragmentation to yield a tert-butyl cation and a carbamic acid intermediate, which rapidly decarboxylates to reveal the free amine[3][4].

When applying this mechanism to 6-azabicyclo[3.2.1]octane derivatives, three primary structural challenges dictate experimental design:

• Steric Hindrance: The two-carbon bridge creates a sterically demanding pocket around the nitrogen atom. This hindrance can impede the initial protonation and slow the fragmentation kinetics, often leading to incomplete conversion under standard, mild conditions[2][3].

• Cation Trapping (Alkylation): The generated tert-butyl cation is highly reactive. If the bicyclic derivative contains electron-rich aromatic appendages, electrophilic aromatic substitution (unwanted alkylation) can occur[5]. The inclusion of cation scavengers is often mandatory.

• High Basicity & Water Solubility: The resulting secondary amine of the 6-azabicyclo[3.2.1]octane core is highly basic. If isolated as a free base via aqueous workup, the pH must be strictly adjusted (> pH 10), or the highly polar product will be lost in the aqueous phase[6].

Mechanistic Pathway Visualization

Figure 1: Acid-mediated Boc deprotection mechanism of 6-azabicyclo[3.2.1]octane derivatives.

Validated Experimental Protocols

Protocol A: Standard Acidic Cleavage (TFA in DCM)

Causality: Trifluoroacetic acid (TFA) in dichloromethane (DCM) provides a strong acidic environment capable of overcoming the steric hindrance of the bicyclic core. This method is ideal when the free base is required for immediate downstream coupling.

• Initiation: Dissolve the N-Boc-6-azabicyclo[3.2.1]octane derivative in anhydrous DCM to a concentration of 0.1 M[3]. Cool the flask to 0 °C.

• Acid Addition: Slowly add TFA to achieve a 25% to 50% (v/v) solution[3]. Note: If the substrate contains electron-rich rings, add 2.5% (v/v) triisopropylsilane (TIPS) or anisole as a cation scavenger to prevent tert-butyl alkylation[5].

• Propagation: Stir the reaction at 0 °C for 30 minutes, then warm to room temperature. Monitor via TLC (ninhydrin stain will turn purple upon secondary amine formation) or LC-MS[4].

• Termination & Workup: Once starting material is consumed (typically 1–2 hours), concentrate the mixture in vacuo. Co-evaporate with toluene (3x) to azeotropically remove residual TFA[3].

• Self-Validating Isolation: To avoid yield loss in aqueous extraction, dissolve the crude TFA salt in methanol and stir with a basic ion-exchange resin (e.g., Amberlyst A-21) for 1 hour[6]. Filter the resin and concentrate the filtrate to yield the pure free base.

Protocol B: Anhydrous HCl in 1,4-Dioxane (Preferred for Salt Isolation)

Causality: Because 6-azabicyclo[3.2.1]octane derivatives are highly polar and water-soluble, aqueous workups often lead to poor recovery. This protocol circumvents aqueous extraction entirely by precipitating the product as a stable hydrochloride salt[3].

• Initiation: Dissolve the Boc-protected substrate in a minimal volume of anhydrous 1,4-dioxane[3].

• Acid Addition: Add 4M HCl in 1,4-dioxane (5–10 equivalents) dropwise at room temperature[3][4].

• Propagation: Stir for 1 to 4 hours. As the carbamate cleaves and decarboxylates, the secondary amine hydrochloride salt will begin to crash out of the relatively non-polar dioxane solution[4].

• Self-Validating Isolation: Add cold anhydrous diethyl ether (3x the reaction volume) to drive the precipitation to absolute completion[3]. Filter the resulting solid, wash with cold diethyl ether, and dry under high vacuum. The mass of the recovered solid should closely match the theoretical yield of the HCl salt.

Protocol C: Mild Deprotection (Oxalyl Chloride in Methanol)

Causality: If the 6-azabicyclo[3.2.1]octane derivative contains other highly acid-labile groups (e.g., acetals or tert-butyl esters), standard TFA or HCl protocols will cause degradation. Oxalyl chloride in methanol generates anhydrous HCl in situ at a slow, controlled rate, providing a milder deprotection environment[4].

• Initiation: Dissolve the substrate (1 equivalent) in anhydrous methanol[3].

• Reagent Addition: Carefully add oxalyl chloride (3 equivalents) dropwise at room temperature[3][4].

• Propagation: Stir for 1–4 hours, monitoring by TLC[3].

• Isolation: Upon completion, remove the solvent in vacuo to obtain the deprotected amine hydrochloride salt directly[3].

Quantitative Data & Method Comparison

Protocol Method	Reagents	Typical Reaction Time	Scavenger Compatibility	Final Product State	Best Use Case
Protocol A	25-50% TFA in DCM	1 - 2 hours	Excellent (TIPS, Anisole)	TFA Salt / Free Base	General synthesis; immediate downstream amide coupling.
Protocol B	4M HCl in 1,4-Dioxane	1 - 4 hours	Moderate	HCl Salt (Solid)	Highly polar derivatives; avoiding aqueous workup.
Protocol C	Oxalyl Chloride / MeOH	2 - 4 hours	Low	HCl Salt (Solid)	Substrates with sensitive functional groups (e.g., acetals).

Troubleshooting & Optimization Workflow

When working with sterically encumbered bridged systems, incomplete deprotection is a common hurdle. Follow the decision matrix below to systematically resolve kinetic and side-reaction issues.

Figure 2: Decision matrix for troubleshooting incomplete Boc deprotection in bridged bicyclic amines.

References

• Methods and Strategies for the Synthesis of Peduncularine Chinese Journal of Organic Chemistry URL:[Link]

• A Synthesis of 6-Azabicyclo[3.2.1]octanes. The Role of N-Substitution The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins ResearchGate URL:[Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry AAPPTEC URL:[Link]

Sources

• 1. Methods and Strategies for the Synthesis of Peduncularine [ccspublishing.org.cn]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. researchgate.net [researchgate.net]

Application of 6-azabicyclo[3.2.1]octane scaffolds in CNS drug discovery

Application Note: Leveraging 6-azabicyclo[3.2.1]octane Scaffolds in CNS Drug Discovery

Executive Summary

The 6-azabicyclo[3.2.1]octane (normorphan) bridged bicyclic system has emerged as a highly privileged scaffold in central nervous system (CNS) drug discovery. Characterized by its rigid, three-dimensional architecture, this framework provides optimal vector projection for functional groups, minimizing the entropic penalty upon receptor binding. This application note details the structural rationale, key CNS target applications, and validated protocols for the asymmetric synthesis and high-throughput screening of 6-azabicyclo[3.2.1]octane derivatives.

Structural Rationale & CNS Privileges

The success of the 6-azabicyclo[3.2.1]octane scaffold in neuropharmacology is driven by its unique physicochemical properties:

• Conformational Restriction: The bridged bicyclic nature locks the basic nitrogen and adjacent substituents into a defined spatial arrangement, which is critical for engaging the deep, narrow orthosteric binding pockets of G-protein coupled receptors (GPCRs) and ion channels.

• Favorable ADME Profile: When appropriately substituted, the scaffold maintains an optimal lipophilicity (logD) and topological polar surface area (TPSA), facilitating passive diffusion across the blood-brain barrier (BBB).

• Salt-Bridge Formation: The basic secondary or tertiary amine serves as a primary anchor, forming essential salt-bridge interactions with conserved acidic residues (e.g., aspartate or glutamate) within CNS targets.

Key CNS Target Applications

The versatility of the 6-azabicyclo[3.2.1]octane core is demonstrated by its presence in ligands across multiple distinct neurotransmitter systems:

• Vasopressin V1a Receptors: Derivatives such as (1S,5R)-1,3,3-trimethyl-6-azabicyclo[3.2.1]octane exhibit sub-nanomolar affinity for V1a receptors. These compounds have been successfully radiolabeled with 11C to serve as Positron Emission Tomography (PET) imaging agents, enabling the in vivo mapping of receptors implicated in social, emotional, and cognitive behaviors[1].

• NMDA Receptors: Analogues like 1,3,3,5-tetramethyl-6-azabicyclo[3.2.1]octane function as uncompetitive, fast, voltage-dependent NMDA receptor antagonists. Sharing biophysical properties with the neuroprotective drug memantine, these compounds are critical leads for treating excitotoxicity in neurodegenerative diseases[2].

• GABA-A Receptors: The natural product securinine features the 6-azabicyclo[3.2.1]octane core fused to an α,β -unsaturated- γ -lactone. It acts as a selective GABA-A receptor antagonist and is investigated for its neuroprotective properties in models of neurodegenerative disorders[3].

Synthetic Methodologies

Historically, accessing the bridged normorphan core required lengthy, low-yielding multi-step sequences. Modern synthetic methodologies have drastically streamlined this process:

• Enantioselective Alkene Carboamination: A breakthrough copper-catalyzed cascade cyclization of N-sulfonyl-2-aryl-4-pentenamines allows for the formation of the bicyclic system in a single step with excellent enantiomeric excess[4].

• Intramolecular Carbamoylation: An amine-promoted haloform-type reaction of trichloroacetamide-tethered ketones provides a rapid, solvent-free route to the normorphan framework[5].

Workflow for the synthesis and CNS screening of 6-azabicyclo[3.2.1]octane derivatives.

Experimental Protocols

Protocol A: Asymmetric Synthesis via Cu-Catalyzed Carboamination

This protocol details the enantioselective synthesis of the 6-azabicyclo[3.2.1]octane core, utilizing a copper(II) catalyst and a chiral bis(oxazoline) ligand[4].

Reagents & Materials:

• Substrate: N-sulfonyl-2-aryl-4-pentenamine (0.15 mmol)

• Catalyst: Cu(OTf) 2​ (15 mol%)

• Chiral Ligand: (R,R)-Ph-Box (19 mol%)

• Oxidant: MnO 2​ (3.0 equiv)

• Base: K 2​ CO 3​ (1.0 equiv)

• Solvent: Anhydrous Trifluorotoluene (PhCF 3​ )

Step-by-Step Procedure:

• Catalyst Pre-formation: In a flame-dried Schlenk tube under argon, combine Cu(OTf) 2​ and (R,R)-Ph-Box in 0.8 mL dry PhCF 3​ . Heat the mixture at 60 °C for 2 hours.

  • Causality: Pre-heating ensures complete complexation of the copper ion with the chiral ligand, which is absolute necessary to dictate facial selectivity during the subsequent aminocupration step.

• Reaction Assembly: Cool the tube to room temperature. Add the N-sulfonyl-2-aryl-4-pentenamine substrate, K 2​ CO 3​ , MnO 2​ , and an additional 0.8 mL of PhCF 3​ . Add 35 mg/mL of flame-dried 4 Å molecular sieves.

  • Causality: PhCF 3​ is selected as the solvent because it is non-coordinating and highly stable against the strong oxidative conditions required for this reaction. MnO 2​ acts as a stoichiometric oxidant to rapidly regenerate the active Cu(II) species following C-Cu bond homolysis, preventing catalytic stalling[4].

• Cyclization: Seal the tube and heat at 110 °C for 12 hours.

• Workup & Purification: Cool to room temperature, filter through a pad of Celite to remove manganese salts and sieves, and concentrate in vacuo. Purify via silica gel flash chromatography.

• Self-Validation (QC): Analyze the purified product via chiral HPLC (e.g., Chiralpak AD-RH column, 50% CH 3​ CN/H 2​ O). The protocol is considered validated only if the enantiomeric excess (ee) is ≥ 94%.

Protocol B: Radioligand Displacement Binding Assay (V1a Receptor)

This assay determines the binding affinity ( Ki​ ) of synthesized 6-azabicyclo[3.2.1]octane derivatives at the human V1a receptor[1].

Reagents & Materials:

• Membranes: CHO cells stably expressing human V1a receptors.

• Radioligand: [ 3 H]-Arginine Vasopressin ([ 3 H]-AVP).

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM MgCl 2​ , 0.1% BSA.

• Filters: GF/C glass fiber filter plates pre-soaked in 0.3% Polyethylenimine (PEI).

Step-by-Step Procedure:

• Filter Preparation: Pre-soak the GF/C filter plates in 0.3% PEI for 1 hour prior to the assay.

  • Causality: Peptidic radioligands and lipophilic small molecules exhibit high non-specific binding to the negative charges of bare glass fibers. PEI coats these charges, drastically reducing background noise and ensuring that measured radioactivity reflects true receptor binding.

• Assay Assembly: In a 96-well plate, combine 50 µL of the test compound (varying concentrations from 10−11 to 10−5 M), 50 µL of [ 3 H]-AVP (final concentration ~0.5 nM), and 100 µL of membrane suspension (approx. 10 µg protein/well) in Assay Buffer.

  • Causality: MgCl 2​ is included in the buffer to stabilize the GPCR-G protein ternary complex, locking the receptor in its high-affinity state, which is required for accurate agonist/antagonist displacement profiling.

• Incubation: Incubate the plates at room temperature for 60 minutes to reach equilibrium.

• Termination & Washing: Rapidly filter the reaction mixture through the pre-soaked GF/C plates using a vacuum manifold. Wash the filters three times with 300 µL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

  • Causality: Ice-cold buffer slows the off-rate of the radioligand during the washing steps, preventing the loss of specific binding signal.

• Self-Validation (QC): Include control wells containing 1 µM unlabeled AVP to define Non-Specific Binding (NSB). The assay is validated if total binding is at least 5-fold higher than NSB.

• Data Analysis: Measure retained radioactivity using a liquid scintillation counter. Calculate the IC 50​ using non-linear regression and convert to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

Quantitative Data Summary

The table below summarizes the binding affinities of key 6-azabicyclo[3.2.1]octane derivatives across various CNS targets, highlighting the broad applicability of the scaffold.

Compound Derivative	Primary CNS Target	Pharmacological Action	Binding Affinity ( Ki​ )	Reference
(1S,5R)-1,3,3-trimethyl-6-azabicyclo[3.2.1]octane analogue	V1a Receptor	High-affinity PET Ligand	0.1 nM	[1]
1,3,3,5-tetramethyl-6-azabicyclo[3.2.1]octane	NMDA Receptor	Uncompetitive Antagonist	2.59 µM	[2]
Securinine (fused lactone derivative)	GABA-A Receptor	Selective Antagonist	~ 40 µM	[3]
1-phenyl-6-azabicyclo[3.2.1]octane analogue	Opioid Receptors	Analgesic / Antagonist	< 0.05 µM	[6]

Sources

• 1. Development of a radioligand for imaging V1a vasopressin receptors with PET - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel class of amino-alkylcyclohexanes as uncompetitive, fast, voltage-dependent, N-methyl-D-aspartate (NMDA) receptor antagonists--in vitro characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unique indolizidine alkaloid securinine is a promising scaffold for the development of neuroprotective and antitumor drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 6-Azabicyclo[3.2.1]octanes Via Copper-Catalyzed Enantioselective Alkene Carboamination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. discovery.researcher.life [discovery.researcher.life]

Technical Notes & Optimization

Improving yield in the synthesis of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate

Welcome to the Technical Support Center for the synthesis of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS: 2137543-26-9). This bridged bicyclic ketone is a highly privileged scaffold in medicinal chemistry, frequently utilized in the development of bioactive alkaloids (e.g., securinine analogs) and novel therapeutics targeting the central nervous system[1].

Due to the inherent strain of the 6-azabicyclo[3.2.1]octane core, synthesizing this framework with high yield and stereocontrol presents significant challenges. This guide provides field-proven troubleshooting protocols, mechanistic insights, and validated methodologies to optimize your synthetic workflows.

I. Synthesis Workflows & Mechanistic Pathways

The construction of the 2-oxo-6-azabicyclo[3.2.1]octane skeleton typically relies on one of two primary strategies: the classical base-promoted Dieckmann Condensation of piperidine dicarboxylates[2], or the advanced SmI₂-Mediated Radical Cyclization [3].

Fig 1: Divergent synthetic workflows for 6-azabicyclo[3.2.1]octane core via Dieckmann and SmI2.

II. Troubleshooting Guide: Dieckmann Condensation Pathway

Q: My Dieckmann cyclization yield is stalling at 30-40% despite using excess base. How can I drive the reaction to completion? A: The Dieckmann condensation is highly reversible. If the resulting β -keto ester is not rapidly and irreversibly deprotonated, the equilibrium shifts back toward the open-chain piperidine precursor.

• The Causality: The choice of counterion and base sterics is critical. Using a bulky base like NaHMDS prevents unwanted nucleophilic attack on the ester carbonyl. The sodium counterion ( Na+ ) acts as a templating agent, coordinating the enolate and driving the forward equilibrium[2].

• Actionable Protocol: Increase the base to 2.5 equivalents. Perform the addition at -78 °C to prevent side reactions, then slowly warm to 0 °C to allow the thermodynamic enolate to form and precipitate, locking the product in its cyclized state.

Q: During the subsequent hydrolysis/decarboxylation step, I observe significant cleavage of the Boc protecting group. How can I prevent this? A: Standard Krapcho decarboxylation (LiCl, wet DMSO, 120 °C) or harsh acidic hydrolysis (6M HCl, reflux) will inevitably strip the acid-labile tert-butyl carbamate (Boc) group.

• Actionable Protocol: You have two self-validating options:

  • Mild Decarboxylation: Use catalytic MgCl2​⋅6H2​O in wet acetonitrile at 80 °C. The magnesium coordinates the β -keto ester, facilitating decarboxylation at lower temperatures without cleaving the Boc group.

  • One-Pot Re-Bocylation: Accept the deprotection during acidic hydrolysis. After decarboxylation is complete, cool the mixture, neutralize with Et3​N until pH 8-9, and directly add (Boc)2​O (1.2 eq) in DCM to re-protect the amine in situ.

III. Troubleshooting Guide: SmI₂-Mediated Radical Cyclization

Q: The SmI₂-mediated cyclization is yielding mostly uncyclized, reduced byproducts. What is failing? A: Samarium(II) iodide is exceptionally sensitive to oxygen and moisture, which rapidly oxidize it to Sm(III), quenching the radical intermediate before the critical C-C bond formation can occur. Furthermore, the reduction potential of standard SmI2​ in THF is sometimes insufficient for unactivated ketones[3].

• The Causality: The addition of a strongly coordinating ligand like HMPA (hexamethylphosphoramide) displaces THF from the samarium coordination sphere, significantly increasing its reducing power and stabilizing the ketyl radical intermediate long enough to attack the tethered electrophile.

• Actionable Protocol: Ensure your THF is freshly distilled over sodium/benzophenone. Add HMPA (or DMPU as a less toxic alternative) prior to substrate addition. The characteristic deep blue/purple color of SmI2​ must persist throughout the addition; if the solution turns yellow or white prematurely, the reagent has been compromised by atmospheric O2​ or moisture.

IV. Standardized Experimental Protocols

Protocol A: Optimized Dieckmann Cyclization

• Preparation: Flame-dry a 250 mL Schlenk flask under argon. Add the Boc-protected piperidine-2,5-dicarboxylate (10.0 mmol) and dissolve in strictly anhydrous THF (100 mL, 0.1 M).

• Cooling: Submerge the flask in a dry ice/acetone bath (-78 °C) and stir for 15 minutes.

• Base Addition: Dropwise, add NaHMDS (25.0 mL of a 1.0 M solution in THF, 2.5 eq) over 30 minutes via syringe pump.

• Cyclization: Stir at -78 °C for 2 hours, then remove the cooling bath and allow the reaction to warm to 0 °C for 1 hour.

• Quench & Isolate: Quench rapidly with saturated aqueous NH4​Cl (50 mL). Extract with EtOAc (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the crude β -keto ester.

Protocol B: SmI₂-Mediated Radical Coupling

• Reagent Generation: To a slurry of Samarium powder (1.5 g, 10 mmol) in anhydrous THF (40 mL) under argon, add I2​ (1.27 g, 5 mmol). Stir at room temperature for 2 hours until a deep blue solution of SmI2​ forms[3].

• Activation: Add anhydrous HMPA (3.5 mL, 20 mmol) to the SmI2​ solution. The color will shift to a deep purple.

• Coupling: Cool the mixture to 0 °C. Add the ketonitrile precursor (1.0 mmol) dissolved in THF (5 mL) dropwise over 10 minutes.

• Quench: Stir for 30 minutes. Once TLC indicates complete consumption of the starting material, open the flask to air to quench the remaining SmI2​ (color changes to yellow), then add saturated aqueous NaHCO3​ (20 mL) and Na2​S2​O3​ (10 mL). Extract with DCM.

V. Quantitative Data: Yield Optimization Summary

The following table summarizes the expected yields and primary failure modes across different synthetic conditions for the 6-azabicyclo[3.2.1]octane core.

Synthetic Strategy	Reagents / Conditions	Avg. Yield (%)	Primary Failure Mode	Mitigation Strategy
Dieckmann	NaOMe, MeOH, Reflux	15 - 25%	Reversibility / Transesterification	Switch to non-nucleophilic base (NaHMDS).
Dieckmann	NaHMDS (2.5 eq), THF, -78 °C	75 - 85%	Incomplete decarboxylation later	Use MgCl2​ in wet MeCN for decarboxylation.
Radical Coupling	SmI2​ , THF, RT	30 - 45%	Premature radical quenching	Ensure strict anaerobiosis; degas solvents.
Radical Coupling	SmI2​ , HMPA, THF, 0 °C	88 - 92%	Reagent oxidation (Sm(III) formation)	Prepare SmI2​ fresh; monitor blue color.
Carboamination	₂, MnO2​	60 - 70%	Poor enantioselectivity / Catalyst death	Use stoichiometric MnO2​ as oxidant[4].

VI. FAQs on Purification & Handling

Q: The target ketone co-elutes with unreacted starting material on silica gel. How can I separate them? A: The 2-oxo-6-azabicyclo[3.2.1]octane core is highly polar and prone to streaking. If standard gradient elution (Hexanes/EtOAc) fails, utilize Girard's Reagent T . This reagent selectively reacts with the target ketone to form a water-soluble hydrazone, allowing you to wash away the unreacted starting material with organic solvents. The ketone is then easily regenerated by mild acid hydrolysis.

Q: Is Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate stable for long-term storage? A: The compound is generally stable at room temperature but is susceptible to slow degradation if exposed to acidic vapors (which cleave the Boc group) or strong UV light. For long-term storage, flush the vial with argon, seal tightly, and store at 4 °C.

References

• A Synthesis of 6-Azabicyclo[3.2.1]octanes.
• 6-Azabicyclo[3.2.
• SmI2-Mediated Radical Coupling Strategy to Securinega Alkaloids: Total Synthesis of (−)-14,15-Dihydrosecurinine and Formal Total Synthesis of (−)
• Synthesis of a bicyclic oxo-γ-lactam from a simple caprolactam derivative New Journal of Chemistry (RSC Publishing)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of a bicyclic oxo-γ-lactam from a simple caprolactam derivative - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 6-Azabicyclo[3.2.1]octanes Via Copper-Catalyzed Enantioselective Alkene Carboamination - PMC [pmc.ncbi.nlm.nih.gov]

Purification techniques for Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate intermediates

Welcome to the Technical Support Center for Advanced Organic Intermediates. This guide is specifically engineered for researchers, application scientists, and medicinal chemists working with Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS: 2137543-26-9)[1].

This bridged bicyclic ketone is a critical building block in drug discovery, often utilized to synthesize conformationally constrained pharmacophores, proline analogues[2], and novel non-covalent inhibitors[3]. However, its unique structural features—specifically the acid-sensitive tert-butoxycarbonyl (Boc) protecting group and the sterically hindered bicyclic framework—demand precise handling to prevent degradation and maximize isolated yields.

Mechanistic Grounding: Understanding the Molecule

Before executing any purification protocol, it is critical to understand the causality behind the chemical behavior of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate.

• The Boc-Protected Amine: The Boc group is robust against nucleophiles and basic conditions but is highly labile in the presence of Lewis or Brønsted acids[4]. Standard silica gel contains weakly acidic silanol groups (pH ~4.5–5.5). Prolonged exposure during column chromatography can lead to transient protonation of the carbamate oxygen, triggering the loss of isobutylene and carbon dioxide. This irreversible deprotection yields the highly polar free amine, which irreversibly binds to the silica baseline, destroying your yield.

• The Bridged Ketone: The 2-oxo moiety is sterically shielded by the[3.2.1] bicyclic framework. While this prevents rapid unwanted nucleophilic attacks, it also means the molecule is prone to forming stable hydrates if exposed to highly aqueous, unbuffered conditions for extended periods.

Standard Operating Procedures (SOPs)

To ensure self-validating and reproducible results, follow these field-proven methodologies for isolating and purifying your intermediate.

Protocol A: Buffered Flash Column Chromatography (FCC)

This protocol utilizes a buffered stationary phase to suppress acid-catalyzed Boc cleavage[5].

• Stationary Phase Preparation: Slurry-pack standard silica gel (230–400 mesh) using a solvent mixture of Hexanes/Ethyl Acetate (8:2 v/v) containing 1% Triethylamine (TEA) . The TEA neutralizes the acidic silanol sites on the silica matrix.

• Sample Loading: Dissolve the crude mixture in a minimal volume of Dichloromethane (DCM) or Toluene. Do not use Methanol or highly polar solvents, as they will cause band broadening and poor resolution.

• Gradient Elution: Begin elution with 90:10 Hexanes/EtOAc[2]. Gradually increase the polarity to 60:40 Hexanes/EtOAc[6]. The target bicyclic ketone typically elutes at approximately 70:30 Hexanes/EtOAc, depending on the exact column dimensions.

• Fraction Monitoring: Spot fractions on TLC plates. Since the molecule lacks a strong UV chromophore, visualize using a Phosphomolybdic Acid (PMA) or Potassium Permanganate (KMnO₄) stain followed by gentle heating.

• Concentration: Pool the product-containing fractions and concentrate under reduced pressure at a water bath temperature < 40°C . Higher temperatures in the presence of trace impurities can induce thermal Boc degradation.

Protocol B: Non-Destructive Aqueous Workup

Use this protocol to remove water-soluble impurities prior to chromatography.

• Dilution: Dilute the crude reaction mixture with Ethyl Acetate (10 mL per gram of crude product).

• Mild Basic Wash: Wash the organic layer with 5% aqueous NaHCO₃ (3 × 5 mL). Mechanistic Note: This removes acidic byproducts without dropping the local pH to levels that would threaten the Boc group. Never use HCl or KHSO₄[2].

• Brine Wash: Wash with saturated aqueous NaCl (1 × 5 mL) to break any emulsions and remove residual water.

• Drying & Isolation: Dry the organic phase over anhydrous Na₂SO₄. Filter and concentrate in vacuo.

Troubleshooting & FAQs

Q1: My isolated yield is exceptionally low, and I observe a heavy, immovable spot at the baseline of my TLC. What went wrong? A1: You are observing acid-catalyzed Boc deprotection. If you used unbuffered silica gel or subjected the mixture to an acidic workup, the Boc group cleaved. The resulting free secondary amine (6-azabicyclo[3.2.1]octan-2-one) binds tightly to the silica gel. Solution: Always buffer your chromatography eluents with 1% TEA and ensure all aqueous washes are strictly neutral to mildly basic.

Q2: The target product is co-eluting with an unreacted aliphatic starting material. Hexanes/EtOAc is not resolving them. What alternative system should I use? A2: Bridged bicyclic systems exhibit unique spatial geometries that often require changes in solvent selectivity rather than just polarity. Switch your mobile phase to a Toluene/Acetone gradient (starting at 95:5). Toluene provides π-π interactions that differentiate the rigid bicyclic ketone from flexible aliphatic impurities.

Q3: Can I purify this intermediate via crystallization to avoid silica gel entirely? A3: Yes, provided your post-workup purity is already >85%. Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate can be crystallized using an anti-solvent approach. Dissolve the crude solid in a minimum amount of warm Methyl tert-butyl ether (MTBE), then slowly add Heptane dropwise until the solution becomes slightly turbid. Cool slowly to 4°C to induce crystallization.

Quantitative Data & Physicochemical Profile

Summarized below are the critical parameters for tracking and isolating the intermediate.

Parameter	Value / Observation	Mechanistic Rationale / Application
TLC R_f Value	0.35 (70:30 Hexanes/EtOAc)	Optimal retention factor for isolating the compound via flash chromatography.
TLC R_f Value	0.00 (Baseline)	Indicates Boc-deprotected free amine (degradation product).
Solubility (High)	DCM, EtOAc, Toluene, MeOH	Ideal solvents for extraction, loading, and transferring.
Solubility (Low)	Water, Hexanes, Heptane	Ideal anti-solvents for aqueous workup and recrystallization protocols.
Visualization	PMA, KMnO₄ (Active) / UV (Inactive)	Lacks conjugated double bonds; requires destructive chemical staining for TLC tracking.

Process Visualizations

Purification Decision Workflow

Workflow for the purification of Boc-protected azabicyclo[3.2.1]octane intermediates.

Degradation Pathway (Troubleshooting)

Mechanistic pathway of acid-catalyzed Boc deprotection leading to yield loss.

References

• A new constrained proline analogue with an 8-azabicyclo[3.2.1]octane skeleton. National Institutes of Health (NIH) / Tetrahedron. Available at:[Link]

• Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent NAAA Inhibitors. Journal of Medicinal Chemistry (2021). Available at:[Link]

• Synthesis of conformationally constrained, orthogonally protected 3-azabicyclo[3.2.1]octane β-amino esters. Arkivoc. Available at: [Link]

Sources

• 1. axel.as-1.co.jp [axel.as-1.co.jp]
• 2. A new constrained proline analogue with an 8-azabicyclo[3.2.1]octane skeleton - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 5. arkat-usa.org [arkat-usa.org]
• 6. US8664242B2 - 8-azabicyclo[3.2.1]octane compounds as mu opioid receptor antagonists - Google Patents [patents.google.com]

Optimizing scale-up synthesis of Boc-protected 6-azabicyclo[3.2.1]octane scaffolds

Technical Support Center: Optimizing Scale-Up Synthesis of Boc-Protected 6-Azabicyclo[3.2.1]octane Scaffolds

Overview The 6-azabicyclo[3.2.1]octane skeleton is a privileged bridged bicyclic scaffold found in numerous biologically active natural products (e.g., aphanorphine, securinine) and synthetic therapeutics targeting the central nervous system [2, 4]. Transitioning the synthesis of these complex architectures from the discovery lab (milligram scale) to process development (multi-gram/kilogram scale) introduces significant challenges. This technical support guide addresses the most critical bottlenecks: exothermic core assembly, steric hindrance during Boc (tert-butyloxycarbonyl) protection, and incomplete deprotection.

Workflow Visualization

Workflow for the scale-up synthesis and Boc-protection of 6-azabicyclo[3.2.1]octanes.

FAQ & Troubleshooting Guides

Section 1: Core Scaffold Synthesis & Scale-Up

Q1: When scaling up the intramolecular cyclization to form the 6-azabicyclo[3.2.1]octane core, I observe a significant drop in yield and increased byproducts. What is causing this, and how can I optimize it?

Causality & Expert Insight: At the milligram scale, heat dissipation is rapid. However, during scale-up (e.g., >50 grams), the exothermic nature of base-promoted multicomponent domino reactions or transition-metal-catalyzed carboaminations leads to localized hotspots. For 6-azabicyclo[3.2.1]octanes, elevated temperatures can trigger unintended cascade ring expansions, converting your desired product into 2-azabicyclo[4.3.1]decanes [1]. Additionally, poor mass transfer in heterogeneous catalytic systems can lead to incomplete conversion.

Self-Validating Protocol: Scalable Core Assembly via Slow-Addition To mitigate thermal spikes and suppress ring expansion, a controlled continuous or slow-addition batch protocol is strictly required.

• Preparation: Equip a 2 L jacketed reactor with an overhead stirrer, internal thermocouple, and an addition funnel.

• Substrate Loading: Dissolve the active methylene precursor (100 mmol) and the aldehyde (110 mmol) in 500 mL of anhydrous ethanol. Cool the reactor to 0 °C.

• Catalyst/Base Addition: Dissolve the base (e.g., triethylamine, 20 mol%) in 100 mL of ethanol. Add this solution dropwise over 2 hours via a syringe pump, maintaining the internal temperature strictly below 5 °C.

• Cyclization: Once addition is complete, allow the reaction to slowly warm to room temperature (20 °C) over 4 hours.

• Validation Checkpoint: Monitor via LC-MS. The absence of the [M+28] mass peak confirms the successful suppression of the two-carbon cascade ring expansion [1].

• Workup: Concentrate the mixture under reduced pressure, dilute with ethyl acetate, and wash with brine to isolate the crude amine.

Section 2: Boc Protection of the Hindered Secondary Amine

Q2: The Boc protection of my 6-azabicyclo[3.2.1]octane derivative stalls at 60% conversion even with excess Boc₂O. Why is this happening, and how do I drive it to completion?

Causality & Expert Insight: The 6-azabicyclo[3.2.1]octane system features a highly rigid, bridged bicyclic structure. The nitrogen atom at position 6 is sterically shielded by the carbon backbone (specifically the C-7 and C-8 bridges). This steric bulk severely impedes the nucleophilic attack of the amine onto the bulky di-tert-butyl dicarbonate (Boc₂O) reagent. Standard conditions (Boc₂O, TEA, DCM, room temperature) are kinetically insufficient. You must employ a nucleophilic catalyst like 4-dimethylaminopyridine (DMAP) to form a highly reactive, less sterically demanding acylpyridinium intermediate, and elevate the temperature.

Quantitative Data: Optimization of Boc Protection Table 1: Effect of reaction parameters on the Boc protection of hindered 6-azabicyclo[3.2.1]octanes.

Equivalents of Boc₂O	Catalyst / Base	Solvent	Temperature	Yield (%)
1.2 eq	TEA (2.0 eq)	DCM	25 °C	45% (Stalled)
2.0 eq	TEA (2.0 eq)	DCM	40 °C (Reflux)	62%
1.5 eq	DMAP (0.2 eq) + TEA	THF	25 °C	88%
1.5 eq	DMAP (0.5 eq) + DIPEA	THF	65 °C (Reflux)	>98%

Self-Validating Protocol: Catalyzed Boc Protection of Hindered Amines

• Dissolution: Dissolve the crude 6-azabicyclo[3.2.1]octane free base (50 mmol) in 250 mL of anhydrous Tetrahydrofuran (THF).

• Base & Catalyst: Add N,N-Diisopropylethylamine (DIPEA, 100 mmol, 2.0 eq) followed by DMAP (25 mmol, 0.5 eq). Note: The high loading of DMAP is critical for overcoming the steric barrier.

• Reagent Addition: Melt Boc₂O (75 mmol, 1.5 eq) and add it dropwise to the reaction mixture at room temperature.

• Thermal Activation: Heat the reaction to a gentle reflux (65 °C) for 12 hours.

• Validation Checkpoint: Analyze by TLC (Ninhydrin stain). The complete disappearance of the primary/secondary amine spot (which stains purple/pink) validates the endpoint.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with ethyl acetate, wash with 1M citric acid (to remove DMAP and DIPEA), dry over Na₂SO₄, and concentrate.

Section 3: Boc Deprotection & Downstream Processing

Q3: During the deprotection of the Boc group on a multi-gram scale, I am seeing incomplete cleavage and the formation of tert-butylated side products. How can I resolve this?

Causality & Expert Insight: The cleavage of the Boc group is an acid-catalyzed kinetic process. The same steric hindrance that made protection difficult also shields the carbamate oxygen from protonation, requiring stronger acidic conditions or longer reaction times[3]. Furthermore, successful deprotection generates a highly reactive tert-butyl cation (t-Bu⁺). If this cation is not immediately trapped, it will undergo Friedel-Crafts alkylation with any electron-rich aromatic rings on your scaffold, or re-alkylate the newly freed amine.

Mechanistic pathway of Boc deprotection highlighting the necessity of cation scavengers.

Self-Validating Protocol: Robust Boc Deprotection with Scavengers

• Preparation: In a 1 L round-bottom flask, dissolve the Boc-protected 6-azabicyclo[3.2.1]octane (40 mmol) in 150 mL of Dichloromethane (DCM).

• Scavenger Addition: Add Triisopropylsilane (TIPS, 5% v/v) and deionized water (5% v/v). Note: TIPS acts as a hydride donor to permanently quench the t-Bu⁺ cation into isobutane, preventing side reactions [3].

• Acid Addition: Cool the mixture to 0 °C. Slowly add 150 mL of Trifluoroacetic Acid (TFA) to achieve a 50% v/v TFA/DCM solution.

• Cleavage: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours. (Do not rush this step; hindered scaffolds require extended time).

• Validation Checkpoint: Monitor via LC-MS. The complete shift to the lower mass [M-100] confirms full deprotection.

• Workup: Concentrate the mixture under reduced pressure. Co-evaporate with toluene (3 × 100 mL) to remove residual TFA. Dissolve the resulting TFA salt in DCM and wash with 1M NaOH to yield the free base.

References

• Multicomponent domino synthesis of 6-azabicyclo[3.2.1]octanes and their cascade ring expansion toward 2-azabicyclo[4.3.1]decanes. Organic & Biomolecular Chemistry (RSC Publishing). Available at:[Link]

• Ene Reductase Enabled Intramolecular β-C–H Functionalization of Substituted Cyclohexanones for Efficient Synthesis of Bridged Bicyclic Nitrogen Scaffolds. Angewandte Chemie International Edition (NIH). Available at:[Link]

• A Synthesis of 6-Azabicyclo[3.2.1]octanes. The Role of N-Substitution. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

Technical Support Center: Mitigating Ring-Opening &amp; Expansion Side Reactions in 6-Azabicyclo[3.2.1]octane Synthesis

Welcome to the Technical Support Center for bicyclic alkaloid synthesis. As a Senior Application Scientist, I frequently consult with researchers facing thermodynamic and kinetic hurdles when constructing the highly strained 6-azabicyclo[3.2.1]octane core—a privileged scaffold found in bioactive natural products like securinine and aphanorphine.

Because of the inherent ring strain in bridged bicyclic systems, these molecules are highly susceptible to strain-release ring opening, stalled monocyclization, and unintended cascade ring expansions. This guide provides a causality-driven, self-validating framework to diagnose and prevent these side reactions.

Diagnostic Logic Tree

Before altering your synthetic route, use the workflow below to categorize the specific side reaction occurring in your flask.

Workflow for diagnosing and resolving 6-azabicyclo[3.2.1]octane ring-opening side reactions.

Troubleshooting Guide: Mechanistic Deep Dives

Issue A: Stalled Aziridine Cyclization

Q: My LC-MS shows that the initial π -nucleophile attack occurred, but the reaction stalled. Why am I isolating an open-chain/monocyclized intermediate instead of the bridged 6-azabicyclo[3.2.1]octane core?

A: This is a classic failure of the secondary cyclization step, entirely dictated by the electronics of your aziridine nitrogen. The synthesis of this core often relies on the intramolecular cyclization of a π -nucleophile with an aziridine.

Causality: While electron-donating or neutral groups (like N-H or N-diphenylphosphinyl) allow the initial double bond to attack the aziridine ring (forming a carbocationic intermediate), they fail to sufficiently stabilize the subsequent nitrogen attack on that carbocation[1]. Without a strong electron-withdrawing group, the transition state energy for the second ring closure is too high, leaving you with a1[1].

Solution: Switch to a Nosyl (p-nitrobenzenesulfonyl, N-Ns) protecting group. The highly electron-withdrawing N-Ns group effectively stabilizes the transition state, pushing the intramolecular cyclization to completion and preventing ring-opening reversion[1].

Issue B: Base-Promoted Cascade Ring Expansion (CRE)

Q: During a multicomponent domino reaction (MDR), my NMR indicates the formation of a +2 carbon expanded ring (2-azabicyclo[4.3.1]decane). How do I trap the kinetic [3.2.1] core?

A: You are observing a thermodynamically driven over-reaction.

Causality: The 6-azabicyclo[3.2.1]octane core is highly strained. When synthesized via base-promoted multicomponent domino reactions involving active methylene compounds (like malononitrile), strong bases at elevated temperatures provide enough energy to overcome the kinetic barrier. This triggers a retro-Mannich-type ring opening, followed by an in situ 2 to the more relaxed 2-azabicyclo[4.3.1]decane framework[2].

Solution: To prevent this expansion, you must strictly attenuate the base strength and control the temperature. Use catalytic triethylamine (Et₃N, 20 mol%) instead of stronger alkali bases, and run the reaction strictly at room temperature to kinetically trap the 6-azabicyclo[3.2.1]octane core[2].

Quantitative Data: Condition Optimization

The following table summarizes how specific reaction parameters directly influence the yield of the target bridged core versus unwanted ring-opened/expanded side products.

Reaction Condition	N-Protecting Group / Base	Mechanistic Outcome	Target Yield ([3.2.1] core)	Side Product Yield
Aziridine Cyclization	N-H (Unprotected)	Fails to stabilize intermediate carbocation	0%	>90% (Monocyclized)
Aziridine Cyclization	N-Diphenylphosphinyl (Dpp)	Insufficient electron withdrawal	0%	>85% (Monocyclized)
Aziridine Cyclization	N-Nosyl (Ns)	Stabilizes cyclization transition state	93%	<5%
Multicomponent Domino	Strong Base / Reflux	Triggers cascade ring expansion (CRE)	<10%	85% ([4.3.1] decane)
Multicomponent Domino	Catalytic Et₃N / 25°C	Traps kinetic bridged product	88%	<2% ([4.3.1] decane)

Self-Validating Experimental Protocol

To ensure reproducibility and prevent late-stage failure, use the following self-validating protocol for the Synthesis of N-Nosyl Protected 6-Azabicyclo[3.2.1]octane via Aziridine Cyclization .

Step 1: Pre-Reaction Assembly

• Action: Dissolve the N-Nosyl aziridine precursor (1.0 equiv) in anhydrous dichloromethane (DCM, 0.1 M) under a strict argon atmosphere.

• Causality: Trace moisture acts as a competing nucleophile, which will preferentially attack the activated aziridine, leading to irreversible ring-opening into an amino alcohol rather than the desired C-C bond formation.

Step 2: Lewis Acid Activation

• Action: Cool the reaction mixture to -78 °C. Dropwise add BF₃·OEt₂ (1.2 equiv).

• Causality: The Lewis acid coordinates with the aziridine nitrogen, lowering the LUMO and facilitating the initial attack by the tethered π -nucleophile.

Step 3: Validation Checkpoint 1 (Monocyclization Verification)

• Action: After 30 minutes at -78 °C, withdraw a 10 µL aliquot, quench in saturated NaHCO₃, and analyze via LC-MS.

• Self-Validation: You must observe the mass of the monocyclized intermediate. If unreacted starting material remains, your BF₃·OEt₂ has likely degraded. Do not proceed to warming until this intermediate is confirmed.

Step 4: Thermal Bicyclization

• Action: Gradually warm the reaction to room temperature over 2 hours.

• Causality: The secondary ring closure requires higher activation energy than the initial π -attack. The electron-withdrawing N-Nosyl group prevents premature proton loss and directs the nitrogen lone pair to close the bridged ring as the system warms.

Step 5: Validation Checkpoint 2 (Bridged Core Confirmation)

• Action: Withdraw a second aliquot.

• Self-Validation: LC-MS must show the exact mass of the target bicyclic compound with the complete disappearance of the monocyclized intermediate.

Step 6: Quench and Isolate

• Action: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Frequently Asked Questions (FAQs)

Q: In copper-catalyzed alkene carboamination, why am I isolating uncyclized N-sulfonyl-2-aryl-4-pentenamines? A: This indicates a failure in the C-Cu(II) bond homolysis step. The reaction relies on an enantioselective aminocupration followed by homolysis to form a carbon radical that closes the second ring. If you lack a sufficient stoichiometric oxidant, the Cu(II) intermediate cannot turn over, stalling the reaction and leaving the rings open. Ensure you are using a proper stoichiometric oxidant like 3[3].

Q: Can I use a Tosyl (Ts) protecting group instead of Nosyl (Ns) for aziridine cyclization? A: Mechanistically, yes. N-Tosyl provides sufficient electron-withdrawing character to promote both the initial ring opening and the subsequent bicyclization. However, removing a Tosyl group often requires harsh reductive conditions (e.g., Na/NH₃ or SmI₂) which can inadvertently cleave the newly formed, highly strained bridged system. The Nosyl group is preferred because it can be deprotected under much milder conditions (thiophenol and K₂CO₃), preserving the structural integrity of the 6-azabicyclo[3.2.1]octane core[1].

References

• 1 - ACS Publications

• 2 - PubMed / Organic & Biomolecular Chemistry

• 3 - PMC / NIH

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Multicomponent domino synthesis of 6-azabicyclo[3.2.1]octanes and their cascade ring expansion toward 2-azabicyclo[4.3.1]decanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 6-Azabicyclo[3.2.1]octanes Via Copper-Catalyzed Enantioselective Alkene Carboamination - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate vs 3-oxo derivatives in medicinal chemistry

An in-depth technical comparison of tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate and its 3-oxo derivative reveals how a simple positional shift of a carbonyl group dictates the synthetic trajectory and pharmacological utility of a bridged bicyclic scaffold.

As a privileged structure in medicinal chemistry, the 6-azabicyclo[3.2.1]octane framework mimics tropane alkaloids and serves as a conformationally rigid bioisostere for piperidines and pyrrolidines[1]. For drug development professionals, selecting between the 2-oxo and 3-oxo building blocks is not merely a matter of availability; it is a strategic decision governed by steric hindrance, electronic distribution, and the desired vector of functionalization.

Structural & Conformational Analysis

The placement of the ketone moiety on the 3-carbon bridge (C2 vs. C3) fundamentally alters the molecule's reactivity profile.

• 3-Oxo Scaffold (tert-butyl 3-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate): The carbonyl group is located at the C3 position, the apex of the three-carbon bridge. Because it is equidistant from the C1 and C5 bridgeheads, the steric environment is relatively open. This accessibility makes the 3-oxo position highly susceptible to nucleophilic attack, such as Grignard additions, reductive aminations, and hydride reductions[2]. The resulting 3-substituted derivatives are critical pharmacophores for antimuscarinic agents (e.g., azaprophen) and central nervous system (CNS) active compounds[3][4].

• 2-Oxo Scaffold (tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate): The carbonyl is positioned at C2, directly adjacent to the C1 bridgehead. This proximity induces significant steric hindrance and alters the electronics of the bridgehead C-H bond. The 2-oxo scaffold is less suited for simple nucleophilic additions due to the adjacent bridgehead bulk. Instead, it is highly valued in the total synthesis of complex natural products (like securinine alkaloids) via radical-mediated couplings[5], or as a rigidified amide bioisostere in peptidomimetics.

Divergent functionalization pathways of 2-oxo versus 3-oxo 6-azabicyclo[3.2.1]octane scaffolds.

Comparative Physicochemical & Reactivity Profile

To streamline scaffold selection, the following table summarizes the quantitative and qualitative differences between the two regioisomers.

Feature	tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate	tert-butyl 3-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate
CAS Number	2137543-26-9	359779-74-1
Molecular Weight	225.28 g/mol	225.28 g/mol
Carbonyl Steric Hindrance	High (Adjacent to C1 bridgehead)	Low (Apex of the 3-carbon bridge)
Primary Reactivity	Enolate alkylation, SmI₂ radical coupling	Hydride reduction, Reductive amination
Stereochemical Control	Diastereoselective C1/C3 functionalization	Highly predictable 3α (endo) / 3β (exo) selectivity
Medicinal Application	Securinine analogs, rigidified peptides	Analgesics, Antimuscarinics (Azaprophen analogs)

Experimental Methodologies & Causality

The true value of these scaffolds lies in their predictable reactivity. Below are self-validating protocols demonstrating the distinct synthetic utility of each isomer.

Protocol A: Stereoselective Reduction of the 3-Oxo Scaffold

Objective: Synthesize the 3α-alcohol (endo) derivative, a critical precursor for antimuscarinic agents[2]. Causality: The use of a bulky hydride source (L-Selectride) exploits the steric difference between the exo and endo faces of the bicyclic system. The bulky reagent approaches from the less hindered exo face, exclusively delivering the hydride to push the resulting hydroxyl group into the endo (3α) position.

• Preparation: Dissolve tert-butyl 3-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate (1.0 eq) in anhydrous THF (0.2 M) under an argon atmosphere. Cool the reaction flask to -78 °C using a dry ice/acetone bath.

• Hydride Delivery: Add L-Selectride (1.0 M in THF, 1.2 eq) dropwise over 15 minutes. Maintain stirring at -78 °C for 2 hours.

• Quenching & Oxidation: Quench the reaction carefully with 10% aqueous NaOH, followed by 30% H₂O₂ to oxidize the organoborane intermediate. Stir at room temperature for 1 hour.

• Extraction & Validation: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate. The crude product is typically >95% diastereomerically pure. Validate the 3α-stereochemistry via ¹H NMR; the C3 proton will appear as a distinct multiplet shifted by the exo positioning.

Protocol B: SmI₂-Mediated Radical Coupling of the 2-Oxo Scaffold

Objective: Construct complex bridged architectures (e.g., securinine precursors) via intramolecular cyclization[5]. Causality: The 2-oxo group is uniquely positioned to undergo single-electron transfer (SET) from Samarium(II) iodide. This generates a ketyl radical at C2, which rapidly undergoes intramolecular addition to a tethered alkene or alkyne, forming a new ring system with high diastereoselectivity governed by the rigid bicyclic geometry.

• Preparation: Dissolve the tethered 2-oxo-6-azabicyclo[3.2.1]octane precursor (1.0 eq) in degassed, anhydrous THF (0.05 M).

• Radical Generation: Add a freshly prepared solution of SmI₂ (0.1 M in THF, 2.5 eq) dropwise at room temperature until a persistent blue/green color remains.

• Cyclization: Stir for 30 minutes. The rigid geometry forces the ketyl radical into close proximity with the tethered unsaturation, ensuring rapid cyclization.

• Workup: Quench with saturated aqueous Na₂S₂O₃ and NaHCO₃. Extract with CH₂Cl₂, dry, and purify via flash chromatography.

Mechanistic workflow for the stereoselective reduction of the 3-oxo scaffold.

Conclusion

The choice between tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate and its 3-oxo counterpart dictates the boundaries of your chemical space. The 3-oxo derivative is the premier choice for accessing classical pharmacophores via C3 functionalization, offering pristine stereocontrol for CNS and analgesic targets. Conversely, the 2-oxo derivative is an advanced building block for complex structural rigidification and natural product synthesis, leveraging its unique steric environment and radical-coupling capabilities.

References

• 6-Azabicyclo[3.2.1]octanes Via Copper-Catalyzed Enantioselective Alkene Carboamination. National Institutes of Health (PMC). Available at:[Link]

• 6-Methyl-6-azabicyclo[3.2.1]octan-3.alpha.-ol 2,2-diphenylpropionate (azaprophen), a highly potent antimuscarinic agent. Journal of Medicinal Chemistry (ACS). Available at:[Link]

• Synthesis and stereoselective reduction of (±)-, (+)- and (–)-6-substituted-6-azabicyclo[3.2.1]octan-3-one. Journal of the Chemical Society, Perkin Transactions 1 (RSC). Available at:[Link]

• SmI2-Mediated Radical Coupling Strategy to Securinega Alkaloids: Total Synthesis of (−)-14,15-Dihydrosecurinine and Formal Total Synthesis of (−)-Securinine. The Journal of Organic Chemistry (ACS). Available at:[Link]

• Ene Reductase Enabled Intramolecular β–C–H Functionalization of Substituted Cyclohexanones for Efficient Synthesis of Bridged Bicyclic Nitrogen Scaffolds. Office of Scientific and Technical Information (OSTI). Available at:[Link]

Sources

• 1. 6-Azabicyclo[3.2.1]octanes Via Copper-Catalyzed Enantioselective Alkene Carboamination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and stereoselective reduction of (±)-, (+)- and (–)-6-substituted-6-azabicyclo[3.2.1]octan-3-one - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ene Reductase Enabled Intramolecular β–C–H Functionalization of Substituted Cyclohexanones for Efficient Synthesis of Bridged Bicyclic Nitrogen Scaffolds (Journal Article) | OSTI.GOV [osti.gov]
• 5. pubs.acs.org [pubs.acs.org]

Spectroscopic validation of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate intermediates

Title: Spectroscopic Validation of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate: A Comparative Guide to Analytical Platforms

Target Audience: Researchers, process chemists, and drug development professionals.

Executive Summary

The bridged bicyclic scaffold is a privileged structural motif in medicinal chemistry. Specifically, tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS: 2137543-26-9) serves as a highly valuable intermediate in the synthesis of normorphan-derived alkaloids and diazabicyclooctane (DBO) β -lactamase inhibitors, such as avibactam[1][2][3].

Validating the exact regioisomer of this intermediate is analytically demanding. The rigid [3.2.1] framework induces complex spin-spin coupling networks, making it easy to misidentify the 2-oxo isomer from its 3-oxo or 4-oxo counterparts[4]. As a Senior Application Scientist, I have evaluated the two primary analytical workflows used in the industry to validate this intermediate: Platform A (High-Resolution R&D) and Platform B (High-Throughput Benchtop QC) . This guide objectively compares their performance, underlying mechanisms, and experimental protocols.

The Analytical Challenge: The Bicyclo[3.2.1]octane Scaffold

The inherent ring strain and diastereotopic nature of the methylene protons in the 6-azabicyclo[3.2.1]octane system create severe signal overlap in 1D 1 H NMR at lower magnetic fields. Furthermore, during synthetic routes involving intramolecular cyclizations or cascade ring expansions[4], distinguishing the exact position of the ketone (C2 vs. C3 vs. C4) is critical.

• Causality in Technique Selection: Simple 1D 1 H NMR cannot definitively place the carbonyl at C2. We must rely on 2D HMBC (Heteronuclear Multiple Bond Correlation) to observe long-range couplings between the C1 bridgehead proton and the C2 carbonyl carbon.

• Ionization Dynamics: The Boc-protected tertiary amine reduces the basicity of the nitrogen, making it prone to in-source fragmentation. Soft ionization (ESI+) is required to preserve the pseudomolecular ion for exact mass confirmation, whereas Electron Ionization (EI) is intentionally used to shatter the Boc group for structural fingerprinting.

Workflow Decision Architecture

Caption: Analytical decision tree comparing High-Resolution (Platform A) and High-Throughput (Platform B) workflows.

Experimental Protocols & Self-Validating Systems

To ensure trustworthiness, every protocol must be a self-validating system. The methodologies below include internal controls to prevent false positives.

Platform A: High-Resolution Structural Elucidation (600 MHz NMR + HR-LC-MS)

Objective: Unambiguous assignment of the 2-oxo regioisomer and exact mass confirmation.

Step-by-Step Methodology:

• Sample Preparation (NMR): Dissolve 15 mg of the intermediate in 0.6 mL of CDCl 3​ (containing 0.03% v/v TMS). Self-Validation: The TMS peak at 0.00 ppm and the residual CHCl 3​ peak at 7.26 ppm act as internal references to eliminate chemical shift drift.

• NMR Acquisition: Acquire 1D 1 H, 1D 13 C, and 2D HSQC/HMBC spectra on a 600 MHz spectrometer equipped with a cryoprobe.

• Data Interpretation (Causality): Look for the HMBC correlation from the C1 bridgehead proton ( ∼ 3.0 ppm) to the C2 carbonyl ( ∼ 208 ppm). If the ketone were at C3, this specific 2JCH​ or 3JCH​ coupling would be absent or shifted.

• Sample Preparation (LC-MS): Dilute the sample to 1 μ g/mL in LC-MS grade Acetonitrile/Water (50:50) with 0.1% Formic Acid.

• HR-LC-MS Acquisition: Inject 2 μ L into a Q-TOF mass spectrometer using ESI+ mode. Self-Validation: Calibrate the TOF tube daily with a sodium formate cluster solution to ensure mass accuracy is ≤ 2 ppm.

• Mass Confirmation: Extract the exact mass for [M+H]+ (Calculated for C 12​ H 20​ NO 3+​ : 226.1443).

Platform B: High-Throughput Process QC (90 MHz Benchtop NMR + GC-MS)

Objective: Rapid reaction monitoring and purity assessment during scale-up.

Step-by-Step Methodology:

• Sample Preparation (NMR): Dissolve 50 mg of the crude reaction mixture in 0.5 mL of CDCl 3​ . (Higher concentration is required due to the lower sensitivity of benchtop magnets).

• NMR Acquisition: Acquire a 1D 1 H spectrum on a 90 MHz benchtop NMR (e.g., Nanalysis or Magritek).

• Data Interpretation (Causality): While the bicyclic ring protons will appear as an unresolved multiplet, the Boc group will appear as a sharp, massive singlet at 1.45 ppm (9H). The disappearance of starting material alkene/hydroxyl signals confirms reaction progression.

• Sample Preparation (GC-MS): Dissolve 1 mg in 1 mL of Ethyl Acetate.

• GC-MS Acquisition: Inject 1 μ L into a Single Quadrupole GC-MS using Electron Ionization (EI at 70 eV).

• Fragmentation Analysis: The harsh EI conditions will predictably cleave the Boc group. Look for the diagnostic loss of the tert-butyl group ( −57 Da) and the subsequent loss of CO 2​ ( −44 Da), yielding a base peak of m/z 124 corresponding to the bare 2-oxo-6-azabicyclo[3.2.1]octane radical cation.

Quantitative Data & Spectral Markers

Table 1: Comparative Performance Metrics of Analytical Platforms

Parameter	Platform A (600 MHz + Q-TOF)	Platform B (90 MHz + GC-SQ)
Primary Use Case	R&D, IND filings, Structural Proof	Process Chemistry, QA/QC, Scale-up
Isomer Differentiation	Absolute (via 2D HMBC)	Poor (relies on retention time)
Mass Accuracy	<2 ppm (Exact Mass)	Nominal Mass ( ± 0.5 Da)
Throughput	Low ( ∼ 30-45 mins per sample)	High ( ∼ 5-10 mins per sample)
System Cost	>$1,000,000	<$150,000

Table 2: Diagnostic Spectroscopic Markers for Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate

Technique	Signal / Fragment	Assignment	Diagnostic Value
1 H NMR (600 MHz)	δ 1.45 ppm (s, 9H)	Boc tert-butyl group	Confirms successful N-protection.
1 H NMR (600 MHz)	δ 2.80 - 3.10 ppm (m, 1H)	C1 Bridgehead proton	Alpha to the C2 carbonyl; critical for HMBC.
13 C NMR (150 MHz)	δ 208.5 ppm	C2 Ketone Carbonyl	Confirms oxidation state of the ring.
HR-LC-MS (ESI+)	m/z 248.1261	[M+Na]+ adduct	Exact mass confirms molecular formula (C 12​ H 19​ NO 3​ ).
GC-MS (EI, 70 eV)	m/z 124	[M−C4​H8​−CO2​]+	Fingerprint fragment of the unprotected bicyclic core.

Conclusion

For the initial synthesis and structural elucidation of tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate, Platform A is non-negotiable. The complexity of the[3.2.1] bridged system demands high-field 2D NMR to prevent costly misassignments of regioisomers. However, once the synthetic route is established and the retention times are locked, Platform B provides a highly efficient, cost-effective self-validating system for routine process monitoring and QA/QC environments.

References

• Natarajan, N., et al. (2026). "Multicomponent domino synthesis of 6-azabicyclo[3.2.1]octanes and their cascade ring expansion toward 2-azabicyclo[4.3.1]decanes." Organic & Biomolecular Chemistry.
• Golden, M., et al. (2016). "Development of a Manufacturing Route to Avibactam, a β-Lactamase Inhibitor." Organic Process Research & Development.
• Grainger, R. S., et al. (2015). "Synthesis of Normorphans through an Efficient Intramolecular Carbamoylation of Ketones." Organic Letters.
• Sapphire Bioscience. "tert-Butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS: 2137543-26-9) Product Catalog.

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• 3. pubs.acs.org [pubs.acs.org]
• 4. discovery.researcher.life [discovery.researcher.life]

Bioisosteric replacement comparing piperidines to 6-azabicyclo[3.2.1]octane scaffolds

Executive Summary & Mechanistic Rationale

Piperidine is one of the most frequently utilized nitrogen heterocycles in medicinal chemistry and FDA-approved therapeutics. However, its conformational flexibility and highly exposed basic nitrogen often lead to significant developmental liabilities. These include rapid cytochrome P450 (CYP450)-mediated oxidative metabolism (resulting in high intrinsic clearance) and off-target binding to the hERG potassium channel, which poses severe cardiovascular toxicity risks[1].

To overcome these bottlenecks, drug development professionals increasingly employ rigidified bicyclic systems to navigate out of flat, heavily patented chemical spaces[2]. The 6-azabicyclo[3.2.1]octane scaffold serves as a highly effective, conformationally locked surrogate for piperidine. By introducing a methylene bridge, the ring is forced into a defined spatial arrangement that mimics the bioactive chair or boat conformations of piperidine. This structural rigidification reduces the entropic penalty upon target binding, lowers the basicity (pKa) slightly, and sterically hinders access to metabolically labile alpha-carbons[3]. Furthermore, replacing flat or highly flexible rings with this 3D-rich scaffold provides novel exit vectors for substituent growth, improving both target selectivity and off-target safety profiles[4].

Comparative Physicochemical & ADME Profiling

When comparing matched molecular pairs (MMPs) where a piperidine ring is directly replaced by a 6-azabicyclo[3.2.1]octane core, distinct shifts in physicochemical and pharmacokinetic properties are observed. The table below summarizes objective performance metrics based on standard functionalized amide derivatives utilized in recent scaffold-hopping campaigns[1][4].

Property	Piperidine Model	6-Azabicyclo[3.2.1]octane Model	Mechanistic Causality
pKa (Basic Amine)	~10.2	~9.6	Increased steric bulk and altered orbital hybridization at the bridged nitrogen slightly lower the basicity, reducing non-specific electrostatic interactions.
logD (pH 7.4)	1.61	1.85	Additional carbon atoms in the bridge inherently increase lipophilicity, though the compact 3D topology mitigates extreme hydrophobic shifts[1].
In vitro Clearance (HLM, µL/min/mg)	45.0	12.5	Bridged rigidity prevents induced-fit binding in CYP450 active sites; steric bulk shields α-protons from enzymatic hydrogen abstraction[4].
hERG Inhibition (IC50, µM)	4.5	>30.0	Reduced basicity and steric shielding of the amine disrupt critical cation-π interactions required for binding within the hERG channel pore[4].

Experimental Methodologies

To ensure reproducibility and scientific integrity, the following self-validating protocols describe the synthesis of the core scaffold and the subsequent metabolic stability evaluation.

Protocol A: Synthesis of the 6-Azabicyclo[3.2.1]octane Core via Iodocyclization

Recent advancements have streamlined the synthesis of aza-bicycles using a scalable, transition-metal-free cyclization approach[3].

• Preparation: Dissolve the cyclic alkenyl amine precursor (1.0 equiv) in anhydrous acetonitrile (0.2 M) under an inert argon atmosphere to prevent premature oxidation.

• Reagent Addition: Add potassium tert-butoxide (KOtBu, 2.0 equiv) to deprotonate the amine, followed immediately by the introduction of CO₂ gas (1 atm) to form an intermediate carbamate.

• Cyclization: Introduce molecular iodine (I₂, 1.5 equiv) dropwise at 0 °C. The iodine activates the alkene, prompting an intramolecular nucleophilic attack by the carbamate oxygen/nitrogen to form the bridged bicyclic system[3].

• Quenching & Purification: Quench the reaction with saturated aqueous Na₂S₂O₃ to neutralize excess iodine. Extract with ethyl acetate, dry over MgSO₄, and purify via flash chromatography.

• Causality & Validation: The use of the KOtBu/I₂/CO₂ combination is critical. CO₂ transiently protects the amine as a carbamate and directs the regioselectivity of the iodocyclization, preventing unwanted intermolecular polymerization and thermodynamically driving the formation of the bridged system[3].

Protocol B: In Vitro Liver Microsomal Stability Assay

To quantify the metabolic advantages of the bicyclic scaffold, intrinsic clearance must be measured in a controlled microsomal environment[4].

• Incubation Mixture: Prepare a 100 µL reaction mixture containing human liver microsomes (HLM, 0.5 mg/mL protein), 1 µM of the test compound (piperidine or bicyclic analogue), and 100 mM potassium phosphate buffer (pH 7.4).

• Initiation: Pre-incubate at 37 °C for 5 minutes to achieve thermal equilibrium. Initiate the reaction by adding the cofactor NADPH (1 mM final concentration).

• Time-Course Sampling: Aliquot 20 µL samples at 0, 5, 15, 30, and 60 minutes.

• Quenching: Immediately quench each aliquot into 80 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Causality: The cold organic solvent instantly denatures the CYP enzymes, halting metabolism and precipitating proteins for clean MS injection.

• Analysis: Centrifuge at 4000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

• Causality & Validation: Calculate the intrinsic clearance (CL_int) using the half-life (t₁/₂). A self-validating run must include a high-clearance control (e.g., verapamil) to confirm enzymatic viability and a low-clearance control (e.g., warfarin) to rule out non-specific binding or spontaneous thermal degradation[4].

Scaffold Hopping Workflow Visualization

The following diagram outlines the logical decision tree for replacing a piperidine liability with a 6-azabicyclo[3.2.1]octane bioisostere.

Workflow for bioisosteric replacement of piperidine with 6-azabicyclo[3.2.1]octane.

Conclusion

The bioisosteric replacement of piperidine with 6-azabicyclo[3.2.1]octane is a highly effective structural intervention. By strategically restricting conformational freedom and increasing local steric bulk, this scaffold hop directly addresses the metabolic and off-target liabilities inherent to simple saturated heterocycles. For drug development professionals, integrating this bridged bicyclic system expands the available chemical space for lead optimization while systematically de-risking late-stage pharmacokinetic failures[3][4].

References

• Title: Bicyclic Isosteres of Pyridine/Piperidine: From Synthesis to Applications Source: Angewandte Chemie International Edition, 2025 URL: [Link]

• Title: 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery Source: The Journal of Organic Chemistry, 2024 URL: [Link]

• Title: Discovery of a Potent and Orally Bioavailable Dual Antagonist of CC Chemokine Receptors 2 and 5 Source: ACS Medicinal Chemistry Letters, 2015 URL: [Link]

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• 3. Bicyclic Isosteres of Pyridine/Piperidine: From Synthesis to Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Liquid Chromatography-Mass Spectrometry (LC-MS) Validation of Azabicyclic Building Blocks: A Comparative Guide

Executive Summary: The Analytical Challenge of 3D Scaffolds

In modern drug discovery, azabicyclic building blocks (e.g., 3-azabicyclo[3.1.1]heptanes and 3-azabicyclo[3.2.0]heptanes) are increasingly utilized as nonclassical piperidine bioisosteres. By increasing the three-dimensional character ( Fsp3​ ) of a molecule, these scaffolds improve metabolic stability, solubility, and target specificity compared to flat aromatic rings 1[1], 2[2].

However, validating the purity and structural identity of these compounds via Liquid Chromatography-Mass Spectrometry (LC-MS) presents a significant analytical hurdle. Azabicyclics are highly polar, basic amines that often lack strong UV chromophores, making MS detection mandatory. As a Senior Application Scientist, I frequently observe that default analytical workflows fail for these compounds. This guide objectively compares traditional Reversed-Phase Liquid Chromatography (RPLC) against Hydrophilic Interaction Liquid Chromatography (HILIC) and Mixed-Mode Chromatography (MMC), providing the mechanistic causality and self-validating protocols necessary for robust method development.

Mechanistic Causality: Why Default Methods Fail

The Reversed-Phase (C18) Bottleneck

Standard RPLC relies on hydrophobic dispersion forces. At typical LC-MS acidic conditions (pH 2.5–3.0), the secondary or tertiary nitrogen of an azabicycle is fully protonated. This charged, highly polar species exhibits minimal affinity for non-polar C18 alkyl chains, often eluting in the column void volume.

To force retention, analysts typically deploy highly aqueous mobile phases (>95% water). However, this introduces two critical failures:

• Ion Suppression: In the Electrospray Ionization (ESI) source, water's high surface tension and boiling point severely hinder droplet desolvation. This drastically reduces the ionization efficiency of the azabicycle, leading to poor MS signal-to-noise (S/N) ratios 3[3].

• Peak Tailing: Basic amines undergo strong secondary ion-exchange interactions with residual, unendcapped acidic silanols on the silica support, resulting in severe chromatographic tailing.

The Solutions: HILIC and Mixed-Mode Chromatography

• HILIC: HILIC utilizes a polar stationary phase (e.g., amide or zwitterionic) and an organic-rich mobile phase (>70% acetonitrile). Retention is driven by the partitioning of the polar azabicycle into a water-enriched layer immobilized on the stationary phase. Because the mobile phase is highly organic, ESI droplet desolvation is incredibly efficient, often boosting MS sensitivity by 10- to 50-fold 4[4].

• Mixed-Mode Chromatography (MMC): MMC columns combine hydrophobic alkyl chains with ion-exchange groups (e.g., RP/Cation-Exchange). The protonated azabicycle is retained via strong, predictable electrostatic interactions with the cation-exchange sites, allowing for the use of standard MS-friendly organic gradients while delivering perfectly symmetrical peaks 5[5].

Decision tree for LC-MS method selection for polar basic azabicyclic building blocks.

Comparative Performance Data

The following table summarizes the quantitative performance of the three chromatographic modes when validating a standard library of azabicyclic amines (e.g., 3-azabicyclo[3.1.1]heptane derivatives).

Performance Metric	Reversed-Phase (C18)	HILIC (Amide/Zwitterionic)	Mixed-Mode (RP/CEX)
Retention Factor ( k )	< 0.5 (Elutes near void volume)	3.5 - 8.0 (Strong retention)	4.0 - 10.0 (Tunable via pH/buffer)
Peak Tailing Factor ( Tf​ )	1.8 - 2.8 (Severe tailing)	1.0 - 1.2 (Symmetrical)	0.9 - 1.1 (Highly symmetrical)
ESI+ Sensitivity (S/N)	Baseline (1x reference)	20x - 50x increase	10x - 15x increase
Mobile Phase Elution	>95% Aqueous (Poor for MS)	>70% Organic (Ideal for MS)	Gradient (Highly flexible)
Sample Diluent Rule	Must be highly aqueous	Must be highly organic (>75%)	Flexible (Aqueous or Organic)

Self-Validating Experimental Protocol: HILIC-MS Workflow

To ensure scientific integrity, the following HILIC-MS protocol is designed as a self-validating system. It includes built-in causality checks (System Suitability) to prevent false negatives caused by sample solvent mismatch—a common point of failure in HILIC 6[6].

Phase 1: Reagent & System Preparation

• Mobile Phase A (Aqueous): 10 mM Ammonium Formate in LC-MS grade H2​O , adjusted to pH 3.0 with Formic Acid. (Causality: The buffer controls the ionization state of the basic amine and the stationary phase, ensuring reproducible retention. Formate is chosen for its high volatility in the MS source).

• Mobile Phase B (Organic): 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Column: Amide-bonded silica HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

Phase 2: Sample Preparation (Critical Step)

• The Diluent Rule: In HILIC, injecting a sample dissolved in 100% water disrupts the delicate aqueous layer immobilized on the stationary phase, leading to peak splitting and retention loss.

• Step 1: Dissolve the azabicyclic building block in a diluent composed of at least 75% Acetonitrile / 25% Water.

• Step 2: Centrifuge at 14,000 rpm for 5 minutes to remove any particulate matter. Transfer the supernatant to an MS-certified autosampler vial.

Phase 3: System Suitability Test (SST) - The Validation Loop

Before injecting unknown samples, the system must validate its own performance.

• Step 1: Inject a known polar basic probe (e.g., Cytosine or a validated azabicycle reference standard).

• Step 2: Run the HILIC gradient: 95% B to 60% B over 5 minutes. (Note: HILIC gradients run from high organic to high aqueous).

• Step 3: Evaluate Acceptance Criteria:

  • Retention Factor ( k ) must be > 2.0.

  • Tailing Factor ( Tf​ ) must be ≤ 1.3.

  • Retention time relative standard deviation (RSD) over 3 injections must be < 1.0%.

• Action: If the SST fails, halt the sequence. Purge the column with 50:50 Acetonitrile/Water to regenerate the hydration layer, then re-equilibrate with 95% B for 20 column volumes.

Phase 4: LC-MS Acquisition

• Flow Rate: 0.4 mL/min.

• Injection Volume: 1.0 µL (Keep injection volumes low to prevent solvent effects).

• MS Source (ESI+):

  • Capillary Voltage: 3.0 kV

  • Desolvation Temperature: 400°C (High temperature capitalizes on the highly organic mobile phase for rapid droplet evaporation).

  • Desolvation Gas Flow: 800 L/hr.

• Acquisition: Scan m/z 50 to 500. Extract the specific [M+H]+ ion for the target azabicyclic building block to verify mass accuracy and structural identity.

References

• Photochemical Synthesis of 3-Azabicyclo[3.2.0]heptanes: Advanced Building Blocks for Drug Discovery Source: ResearchGate URL:[Link]

• 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery Source: ACS Publications URL:[Link]

• Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography Source: Chrom Tech, Inc. URL:[Link]

• HILIC: The Pros and Cons | LCGC International Source: Chromatography Online URL:[Link]

• Mixed-Mode Chromatography—A Review Source: LCGC International URL:[Link]

• Retaining and Separating Polar Molecules—A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Source: Agilent Technologies URL:[Link]

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• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. agilent.com [agilent.com]

Safety & Regulatory Compliance

Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate proper disposal procedures

Comprehensive Guide to the Safe Handling and Disposal of Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate

As a Senior Application Scientist, I frequently consult with drug development professionals on the lifecycle management of complex synthetic intermediates. Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS: 2137543-26-9)[1][2] is a highly valuable Boc-protected bicyclic scaffold used in the synthesis of novel therapeutics. However, its disposal requires strict adherence to Resource Conservation and Recovery Act (RCRA) guidelines to prevent dangerous benchtop incidents and regulatory fines[3].

This guide provides a self-validating, mechanistic approach to the disposal of this specific compound, ensuring your laboratory maintains both operational efficiency and uncompromising safety.

Chemical & Hazard Profile

Before designing a disposal workflow, we must quantify the physical and hazard profile of the chemical to dictate its downstream routing[4][5].

Property	Value
Chemical Name	Tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate
CAS Number	2137543-26-9[1]
Molecular Formula	C12H19NO3[4]
Molecular Weight	225.28 g/mol [5]
Primary Hazards	Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H336)[6]
Waste Classification	Non-Halogenated Organic Waste

Mechanistic Insight: The "Why" Behind the Protocol

In laboratory safety, protocols fail when scientists do not understand the underlying causality. Why does this specific molecule require specialized segregation?

The hazard does not stem solely from its toxicity—which is primarily irritant and narcotic[6]—but from its structural chemistry. The molecule features a tert-butoxycarbonyl (Boc) protecting group on the amine. If this waste is inadvertently mixed with acidic waste streams (e.g., Trifluoroacetic acid, HCl), the acid will catalyze the cleavage of the Boc group.

This deprotection reaction rapidly evolves two moles of gas per mole of compound: isobutylene and carbon dioxide. If this occurs in a tightly sealed, standard waste carboy, the rapid gas evolution will cause catastrophic overpressurization, leading to a chemical explosion. Therefore, absolute segregation from acidic waste and the conditional use of vented caps are non-negotiable operational standards[7].

Operational Workflow for Disposal

The following logical relationship governs the safe routing of Boc-protected azabicyclooctane waste from the bench to final RCRA disposal[8][9].

Figure 1: Decision tree for safe segregation and disposal of Boc-protected azabicyclooctane waste.

Step-by-Step Disposal Protocols

To ensure a self-validating system, every step of this protocol includes a mandatory verification check.

Step 1: Segregation and Compatibility Verification

• Action: Designate a specific high-density polyethylene (HDPE) carboy exclusively for "Non-Halogenated Organic Waste".

• Verification: Before adding the tert-butyl 2-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate waste, verify the waste log to ensure no strong acids (pH < 4) have been introduced to the container.

• Causality: Mixing with acids triggers Boc-deprotection and explosive gas evolution.

Step 2: Satellite Accumulation Area (SAA) Management

• Action: Store the waste container at or near the point of generation, strictly under the control of the operator, as mandated by EPA SAA regulations (40 CFR 262.15)[8].

• Protocol:

  • If the waste stream is purely organic (e.g., dissolved in ethyl acetate or dichloromethane), seal the container tightly.

  • If there is any risk of trace acidic contamination from upstream synthetic steps, equip the carboy with a pressure-relief vented cap[7].

  • Place the carboy in secondary containment capable of holding 110% of the container's volume.

• Limit: Do not exceed 55 gallons of hazardous waste in the SAA[8].

Step 3: RCRA Labeling and Tracking

• Action: Affix a compliant hazardous waste label immediately upon the first drop of waste entering the container.

• Details: The label must explicitly state "Hazardous Waste" and include a description of the hazard[10].

• GHS Alignment: Ensure the label reflects the STOT SE 3 and Irritant 2/2A hazards[6].

Step 4: Transfer to Central Accumulation and Final Disposal

• Action: Once the SAA container is full, date the container and transfer it to the central accumulation area within 3 days.

• Regulatory Pathway: Depending on your institution's status, manage the final disposal via a licensed Treatment, Storage, and Disposal Facility (TSDF). Academic labs may operate under EPA Subpart K, which requires waste removal every 12 months and determinations made by trained professionals[8][11]. Non-academic Large Quantity Generators (LQG) must remove waste within 90 days[12].

References

• Chemical Substance Database: Hazard Classifications | NextSDS | [Link]

• Hazardous Waste Management in the Laboratory | Lab Manager |[Link]

• Laboratory Waste Management: The New Regulations | Medical Laboratory Observer | [Link]

• Regulation of Laboratory Waste | American Chemical Society (ACS) |[Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories | U.S. Environmental Protection Agency (EPA) |[Link]

• Explore - PubChemLite | PubChem |[Link]

• How to Manage Chemical Waste Disposal in Academic Labs | Justrite |[Link]

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